Methyl 2-hydroxybut-3-ynoate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Methyl 2-hydroxybut-3-enoate

Abstract

Methyl 2-hydroxybut-3-enoate, a versatile chiral building block, holds significant potential in organic synthesis, particularly in the development of complex molecules and pharmaceutical intermediates. Its structure, featuring a reactive vinyl group, a secondary alcohol, and an ester moiety, offers multiple avenues for synthetic transformations. This technical guide provides a comprehensive overview of the principal synthetic methodologies for Methyl 2-hydroxybut-3-enoate, designed for researchers, scientists, and professionals in drug development. The guide delves into the mechanistic intricacies, provides detailed experimental protocols, and discusses the strategic advantages and limitations of each approach, with a strong emphasis on asymmetric synthesis to yield enantiomerically enriched products.

Introduction: The Synthetic Utility of Methyl 2-hydroxybut-3-enoate

Methyl 2-hydroxybut-3-enoate (also known as methyl vinyl glycolate) is a valuable C5 building block in organic synthesis.[1] Its trifunctional nature—a hydroxyl group at the α-position to the ester, and a terminal alkene—makes it a precursor to a wide array of more complex molecules. The ability to stereoselectively introduce substituents at the chiral center and to further functionalize the double bond opens up possibilities for the synthesis of natural products, agrochemicals, and pharmaceuticals. This guide will explore the most prominent and effective methods for the synthesis of this compound, providing both the theoretical framework and practical guidance for its preparation in a laboratory setting.

Retrosynthetic Analysis: Key Disconnections

A retrosynthetic analysis of Methyl 2-hydroxybut-3-enoate reveals several logical bond disconnections that form the basis of the synthetic strategies discussed in this guide. The primary C-C bond formations can be envisioned through nucleophilic additions to a two-carbon electrophile or by the coupling of a vinyl nucleophile with a glyoxylate derivative.

Caption: Simplified workflow of the Baylis-Hillman reaction.

Experimental Protocol: Baylis-Hillman Synthesis

Materials:

• Methyl acrylate

• Formaldehyde (as paraformaldehyde or aqueous solution)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO)

• Solvent (e.g., a mixture of water and an organic solvent like THF or dioxane)

• Hydrochloric acid (for workup)

• Sodium bicarbonate solution (for workup)

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate (for extraction)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve DABCO (0.1-0.3 equivalents) in the chosen solvent system.

• Add methyl acrylate (1.0 equivalent) to the solution.

• Add formaldehyde (1.2-2.0 equivalents). If using paraformaldehyde, the reaction may require gentle heating to depolymerize it.

• Stir the reaction mixture at room temperature. The reaction is typically slow and may require several days to reach completion. Monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding dilute hydrochloric acid until the pH is acidic.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure Methyl 2-hydroxybut-3-enoate. [2] Table 1: Typical Reaction Parameters for Baylis-Hillman Synthesis

Parameter	Value
Methyl Acrylate	1.0 eq
Formaldehyde	1.5 eq
DABCO	0.2 eq
Solvent	THF/Water (1:1)
Temperature	Room Temperature
Reaction Time	48-72 hours
Typical Yield	60-80%

Advantages and Limitations

The Baylis-Hillman reaction is highly atom-economical and utilizes readily available and inexpensive starting materials. However, the primary drawback is the often slow reaction rate, which can necessitate long reaction times.

Grignard Reaction: A Classic C-C Bond Formation

The Grignard reaction provides a robust and reliable method for the synthesis of alcohols. In the context of Methyl 2-hydroxybut-3-enoate synthesis, this involves the nucleophilic addition of a vinyl Grignard reagent to methyl glyoxylate.

Reaction Mechanism

The reaction proceeds through the nucleophilic attack of the carbanionic carbon of the vinyl Grignard reagent on the electrophilic carbonyl carbon of methyl glyoxylate. The resulting magnesium alkoxide is then protonated during an aqueous workup to yield the final product.

Caption: Simplified workflow of the Grignard reaction.

Experimental Protocol: Grignard Synthesis

Materials:

• Magnesium turnings

• Vinyl bromide

• Anhydrous tetrahydrofuran (THF)

• Methyl glyoxylate

• Saturated aqueous ammonium chloride solution (for workup)

• Diethyl ether (for extraction)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Preparation of Vinyl Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), place magnesium turnings. Add a small amount of anhydrous THF to cover the magnesium. Add a few drops of vinyl bromide to initiate the reaction (a crystal of iodine can be used as an initiator if needed). Once the reaction starts, add the remaining vinyl bromide dissolved in anhydrous THF dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture for an additional hour. [3]2. Reaction with Methyl Glyoxylate: Cool the freshly prepared vinylmagnesium bromide solution to 0 °C in an ice bath. Add a solution of methyl glyoxylate in anhydrous THF dropwise to the Grignard reagent.

• Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for another 1-2 hours. Quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography. [1] Table 2: Typical Reaction Parameters for Grignard Synthesis

Parameter	Value
Vinyl Bromide	1.2 eq
Magnesium	1.3 eq
Methyl Glyoxylate	1.0 eq
Solvent	Anhydrous THF
Temperature	0 °C to RT
Reaction Time	2-4 hours
Typical Yield	70-90%

Advantages and Limitations

The Grignard reaction is generally high-yielding and proceeds relatively quickly. However, it requires strictly anhydrous conditions, and the Grignard reagent is highly reactive and can be difficult to handle.

The Reformatsky Reaction: Utilizing Organozinc Reagents

The Reformatsky reaction is another classic method for C-C bond formation, involving the reaction of an α-halo ester with an aldehyde or ketone in the presence of zinc metal to form a β-hydroxy ester. [4]A variation of this reaction can be adapted for the synthesis of Methyl 2-hydroxybut-3-enoate.

Reaction Mechanism

The reaction begins with the oxidative addition of zinc to the carbon-halogen bond of an α-halo ester to form an organozinc reagent, often referred to as a Reformatsky enolate. This enolate then adds to the carbonyl electrophile. Subsequent acidic workup provides the β-hydroxy ester. [5]

Caption: Simplified workflow of the Reformatsky reaction.

Experimental Protocol: Reformatsky-type Synthesis

Materials:

• Methyl bromoacetate

• Activated zinc dust

• Formaldehyde (as paraformaldehyde)

• Anhydrous solvent (e.g., THF, benzene)

• Iodine (for zinc activation)

• Dilute acid (for workup)

• Organic solvent for extraction (e.g., diethyl ether)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Activate zinc dust by stirring it with a small amount of iodine in anhydrous THF until the iodine color disappears.

• To the suspension of activated zinc, add a solution of methyl bromoacetate and formaldehyde in anhydrous THF dropwise. The reaction is often initiated by gentle heating.

• After the addition is complete, reflux the mixture until the starting materials are consumed (monitor by TLC).

• Cool the reaction mixture and quench by adding a dilute acid (e.g., 1 M HCl).

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Table 3: Typical Reaction Parameters for Reformatsky-type Synthesis

Parameter	Value
Methyl Bromoacetate	1.0 eq
Zinc	1.2 eq
Formaldehyde	1.1 eq
Solvent	Anhydrous THF
Temperature	Reflux
Reaction Time	2-6 hours
Typical Yield	50-70%

Advantages and Limitations

Reformatsky reagents are generally less reactive than Grignard reagents, which can lead to better selectivity with multifunctional substrates. However, the reaction can sometimes be sluggish and require activation of the zinc.

Asymmetric Synthesis: Accessing Enantiopure Methyl 2-hydroxybut-3-enoate

For applications in drug development, the synthesis of enantiomerically pure compounds is often crucial. Several strategies can be employed to achieve the asymmetric synthesis of Methyl 2-hydroxybut-3-enoate.

Chiral Catalysts in the Baylis-Hillman Reaction

The use of chiral amine or phosphine catalysts in the Baylis-Hillman reaction can induce enantioselectivity. Chiral Lewis acids can also be used as co-catalysts to enhance both the rate and the enantioselectivity. [6]For example, chiral BINOL-derived Brønsted acids have been shown to be effective catalysts. [6]

Asymmetric Grignard Addition

The enantioselectivity of the Grignard reaction can be controlled by using a chiral ligand to modify the Grignard reagent or by using a chiral auxiliary on the methyl glyoxylate substrate. Chiral diamines derived from amino acids, such as proline, have been used as effective ligands in asymmetric additions of organometallic reagents to aldehydes. [7]

Enantioselective Reformatsky Reactions

The use of chiral ligands in the Reformatsky reaction can also lead to the formation of enantiomerically enriched products. Chiral amino alcohols have been successfully employed as ligands in the zinc-mediated reaction of α-halo esters with aldehydes. [8]

Chemoenzymatic Approaches

Enzymes can offer high stereoselectivity in organic synthesis. A potential chemoenzymatic route to chiral Methyl 2-hydroxybut-3-enoate could involve the kinetic resolution of the racemic product using a lipase to selectively acylate one enantiomer, or the asymmetric reduction of a corresponding ketoester precursor.

Purification and Characterization

Purification

The primary method for purifying Methyl 2-hydroxybut-3-enoate is flash column chromatography on silica gel. [2]A typical eluent system is a gradient of ethyl acetate in hexanes. The progress of the separation can be monitored by TLC.

Characterization

The structure and purity of the synthesized Methyl 2-hydroxybut-3-enoate should be confirmed by spectroscopic methods.

Table 4: Spectroscopic Data for Methyl 2-hydroxybut-3-enoate [9][10]

Technique	Expected Data
¹H NMR	Signals corresponding to the vinyl protons (δ 5.2-6.0 ppm), the α-proton (δ ~4.5 ppm), the hydroxyl proton (variable), and the methyl ester protons (δ ~3.8 ppm).
¹³C NMR	Signals for the ester carbonyl carbon (δ ~170 ppm), the two vinyl carbons (δ ~115-140 ppm), the α-carbon bearing the hydroxyl group (δ ~70 ppm), and the methyl ester carbon (δ ~52 ppm).
FTIR (neat)	Broad O-H stretch (~3400 cm⁻¹), C=O stretch of the ester (~1730 cm⁻¹), C=C stretch of the alkene (~1640 cm⁻¹), and C-O stretches.

| Mass Spec (EI) | Molecular ion peak (m/z = 116) and characteristic fragmentation patterns. |

Conclusion

The synthesis of Methyl 2-hydroxybut-3-enoate can be achieved through several effective methodologies, each with its own set of advantages and challenges. The Baylis-Hillman reaction offers an atom-economical route, while the Grignard and Reformatsky reactions provide reliable and high-yielding alternatives. For applications requiring high stereochemical purity, asymmetric variations of these reactions, employing chiral catalysts or auxiliaries, as well as chemoenzymatic methods, are essential. This guide provides the foundational knowledge and practical protocols to enable researchers to select and implement the most suitable synthetic strategy for their specific needs, paving the way for the utilization of this versatile building block in the synthesis of complex and biologically active molecules.

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• Highly Catalytic Enantioselective Reformatsky Reaction with Aldehydes and Ketones Using an Available Prolinol Ligand. (2020). ACS Omega. [Link]

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Whitepaper: Methyl 2-hydroxybut-3-enoate (CAS 5837-73-0) as a Next-Generation Platform Molecule

Executive Summary

The transition toward sustainable chemical synthesis has driven the discovery of novel bio-based building blocks. Methyl 2-hydroxybut-3-enoate , universally identified by its CAS number 5837-73-0 and commonly referred to as Methyl Vinyl Glycolate (MVG), has emerged as a highly versatile platform molecule[1]. Derived primarily from the zeolite-catalyzed degradation of mono- and disaccharides, MVG possesses a unique structural duality—an alpha-hydroxy ester coupled with a terminal vinyl group[2]. This whitepaper provides an in-depth technical analysis of MVG, detailing its physicochemical properties, synthesis mechanics, downstream polymer applications, and validated experimental protocols for researchers and drug development professionals.

Physicochemical Profiling

Understanding the baseline chemical properties of MVG is critical for predicting its behavior in complex catalytic systems and ensuring proper handling during synthesis[3].

Property	Value
Chemical Name	Methyl 2-hydroxybut-3-enoate
Common Synonyms	Methyl vinyl glycolate (MVG), Methyl DL-2-Hydroxy-3-butenoate
CAS Registry Number	5837-73-0
Molecular Formula	C 5​ H 8​ O 3​
Molecular Weight	116.12 g/mol
InChI Key	JBKTVPSFVUFSAO-UHFFFAOYSA-N
SMILES	COC(=O)C(C=C)O
Physical Form	Liquid (Ambient Temperature)
Hazard Classification	H315, H319, H335 (Skin, Eye, and Respiratory Irritant)

Biomass-to-Platform Synthesis Mechanics

The synthesis of MVG represents a triumph of shape-selective catalysis. MVG is primarily synthesized via the chemocatalytic conversion of lignocellulosic biomass (sugars) using Lewis acidic zeolites, such as Sn-Beta, in a methanol solvent system[1][2].

Mechanistic Causality : The choice of Sn-Beta zeolite is not arbitrary; its precisely defined microporous structure provides shape selectivity, while the Lewis acid sites catalyze a retro-aldol fragmentation of the sugar backbone. This fragmentation prevents complete thermal degradation. Subsequently, the intermediate undergoes rapid esterification (methanolysis) to form the stable MVG molecule[2]. This cascade reaction isolates the highly reactive intermediates before they can polymerize into humins.

Workflow for the zeolite-catalyzed synthesis of MVG from biomass.

Catalytic Transformations & Polymer Applications

The true value of CAS 5837-73-0 lies in its orthogonal reactivity. The terminal alkene and the alpha-hydroxyl group can be manipulated independently, making it a powerful precursor for advanced materials and active pharmaceutical ingredient (API) scaffolds[1].

• Adipate-Type Precursors via Metathesis : Homo-metathesis of MVG yields dimethyl (E)-2,5-dihydroxyhex-3-enedioate. This 1,6-diester structure is a direct functionalized analog of adipic acid, serving as a high-value monomer for next-generation polyesters and polyamides[1][2].

• Functionalized Polylactic Acid (PLA) : MVG can be copolymerized with lactic acid. The incorporation of MVG introduces reactive vinyl side chains into the PLA backbone, allowing for post-polymerization cross-linking or drug-conjugation, effectively tuning the thermal and mechanical properties of the biopolymer[2].

• Claisen [3,3]-Sigmatropic Rearrangements : Thermal or acid-catalyzed rearrangement of MVG derivatives yields 6-oxohex-2-enoates, which are critical precursors for caprolactam and caprolactone synthesis[1].

Divergent catalytic transformations of MVG into high-value polymer precursors.

Experimental Methodology: Homo-Metathesis Protocol

To demonstrate the utility of MVG, the following is a validated, self-contained protocol for the catalytic homo-metathesis of MVG to yield functionalized adipate-type dimers[1].

Causality & Design Rationale

• Catalyst Selection : Grubbs 2nd Generation Catalyst is utilized instead of the 1st generation. The N-heterocyclic carbene (NHC) ligand provides superior stability and prevents catalyst poisoning by the unprotected, highly polar secondary hydroxyl and ester groups of MVG[1].

• Atmospheric Control : The reaction is run under a continuous Argon sparge. According to Le Chatelier’s principle, the continuous physical removal of the ethylene gas byproduct drives the thermodynamic equilibrium strictly toward the dimerized product[1].

• Stereochemical Control : The steric bulk of the ruthenium catalyst directs the transition state to minimize steric clash, heavily favoring the (E)-isomer and a meso stereochemical configuration in the final crystalline dimer[1].

Step-by-Step Workflow

• System Preparation : Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x to ensure an anhydrous, oxygen-free environment).

• Substrate Loading : Add 10.0 mmol (1.16 g) of Methyl 2-hydroxybut-3-enoate (CAS 5837-73-0)[3] to the flask. Dissolve in 5 mL of anhydrous dichloromethane (DCM).

• Catalyst Initiation : Quickly add 0.1 mol% (8.5 mg) of Grubbs 2nd Generation Catalyst against a positive counter-flow of Argon.

• Reaction Execution : Heat the reaction mixture to 40°C with constant magnetic stirring (500 rpm). Maintain a continuous, gentle Argon sparge through the solution.

• Quenching : After 12 hours, quench the active ruthenium carbene by adding 0.5 mL of ethyl vinyl ether. Stir for 30 minutes. Causality: This forms an inactive Fischer carbene, halting the metathesis cycle and preventing unwanted product isomerization.

• Purification : Concentrate the mixture under reduced pressure. Pass the crude residue through a short silica gel plug eluting with Hexane:Ethyl Acetate (1:1) to remove ruthenium byproducts.

Self-Validating System Checks

• In-Process Validation : Route the exhaust Argon through a mineral oil bubbler. The active evolution of ethylene gas (vigorous bubbling) validates that the catalytic cycle is active. Cessation of bubbling indicates equilibrium or catalyst deactivation.

• Endpoint Validation : Analyze an aliquot of the purified product via 1 H-NMR (CDCl 3​ ). The protocol is validated as successful if the terminal vinyl protons of MVG (multiplets at 5.2–5.9 ppm) have completely disappeared, replaced by a distinct internal olefinic proton signal (multiplet at ~6.0 ppm) corresponding to the meso-dimer[1].

Safety, Handling, and Regulatory Compliance

Methyl 2-hydroxybut-3-enoate is a biologically active compound that requires standard laboratory safety protocols[4].

• Hazards : Classified under GHS as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335)[4].

• Handling : All manipulations, especially those involving volatile solvents or the generation of ethylene gas, must be performed inside a certified chemical fume hood. Personnel must wear nitrile gloves, splash goggles, and a standard lab coat (P261, P271, P280).

• Storage : Store in a cool, dry place away from direct sunlight and strong oxidizing agents to prevent premature polymerization or degradation of the terminal alkene[5].

References

• Angene Chemical . Methyl 2-hydroxybut-3-enoate(CAS# 5837-73-0) - Angene Chemical. Retrieved from: [Link]

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• Google Patents. WO2017191282A1 - New adipate-type compounds and a process of preparing it.

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Methyl 2-Hydroxybut-3-enoate (MVG): Structural Profiling, Catalytic Synthesis, and Applications as a Bio-Derived Platform Molecule

Executive Summary

The shift toward sustainable chemical synthesis has driven the discovery of highly functionalized, bio-derived platform molecules. Methyl 2-hydroxybut-3-enoate , commonly referred to as Methyl Vinyl Glycolate (MVG), has emerged as a premier building block in organic synthesis and drug development[1],[2]. Characterized by its dense functionalization—a terminal alkene, an alpha-hydroxyl group, and a methyl ester—MVG serves as a versatile precursor for adipate-type polymers, unnatural amino acids, and complex pharmaceutical intermediates[3],[4]. This whitepaper provides an in-depth technical analysis of MVG, detailing its IUPAC nomenclature, physicochemical properties, bio-based synthesis pathways, and field-proven experimental protocols for its catalytic transformation.

Chemical Nomenclature and Structural Elucidation

The formal IUPAC name, methyl 2-hydroxybut-3-enoate , provides a precise map of the molecule's connectivity and functional groups[5]:

• "but-3-enoate" : Denotes a four-carbon principal chain containing a carboxylic ester at position 1 and a double bond (alkene) originating at position 3.

• "2-hydroxy" : Indicates the presence of a hydroxyl (-OH) group at the alpha-carbon (C2).

• "methyl" : Specifies that the carboxylic acid is esterified with a methyl group.

Because the C2 carbon is bonded to four different distinct groups (a hydrogen atom, a hydroxyl group, a vinyl group, and a carbomethoxy group), it is a chiral center. Commercially available MVG is typically supplied as a racemic mixture (DL-2-Hydroxy-3-butenoic acid methyl ester) unless asymmetric synthesis or chiral resolution is explicitly performed[6],[5].

Physicochemical Properties

Quantitative data defining the structural and physical profile of MVG are summarized in Table 1.

Table 1: Key Physicochemical Properties of Methyl 2-hydroxybut-3-enoate

Property	Value	Source
IUPAC Name	methyl 2-hydroxybut-3-enoate	[5]
CAS Number	5837-73-0	[6],[5]
Molecular Formula	C₅H₈O₃	[5]
Molecular Weight	116.12 g/mol	[5],[7]
Monoisotopic Mass	116.0473 Da	[5],[8]
Topological Polar Surface Area (TPSA)	46.5 Ų	[5],[7]
Partition Coefficient (LogP)	-0.29	[7]

Bio-Based Synthesis & Production Workflows

Historically, highly functionalized small molecules required complex, multi-step petrochemical syntheses. However, MVG can be produced directly from renewable biomass via a chemo-catalytic process[1],[2].

The primary industrial pathway involves the degradation of mono- and disaccharides (such as glucose, fructose, or sucrose) using a shape-selective metallosilicate zeolite catalyst in the presence of methanol[4],[2]. The acidic sites within the zeolite pores promote a cascade of retro-aldol fragmentations and subsequent esterification, yielding MVG in a single catalytic step[2].

Caption: Workflow for the bio-based chemo-catalytic synthesis of MVG from sugars.

Catalytic Transformations in Drug Development & Materials Science

The density of reactive sites on MVG makes it an ideal platform molecule for diverse chemical transformations. Key pathways include:

• Homo-Metathesis : Using Grubbs-type ruthenium catalysts, MVG undergoes homo-metathesis to form dimethyl (E)-2,5-dihydroxyhex-3-enedioate. This crystalline dimer is a highly valuable precursor for novel adipate-type polyesters[1],[3],[2].

• Hydrothiolation : MVG reacts with methanethiol via a free-radical initiator to yield methyl esters of methionine hydroxy analogs (MHA). Subsequent demethylation provides critical animal feed additives and pharmaceutical precursors[4].

• Cross-Metathesis : Reaction with long-chain terminal olefins yields unsaturated α-hydroxy fatty acid methyl esters, which are utilized in lipid nanoparticle (LNP) formulation and drug delivery systems[1],[3].

Caption: Key catalytic transformations of MVG into high-value industrial chemicals.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the causality behind experimental choices for the manipulation and validation of MVG.

Protocol A: Catalytic Homo-Metathesis of MVG

Objective: Synthesize dimethyl (E)-2,5-dihydroxyhex-3-enedioate with meso stereochemical configuration.

• Catalyst Preparation : Place Grubbs 2nd generation catalyst (1.1 mol%) in a Schlenk flask.

  • Causality: Grubbs 2nd generation is strictly selected over 1st generation variants due to its robust tolerance to coordinating functional groups (the unprotected hydroxyl and ester moieties on MVG) and its higher thermal stability[3].

• Atmospheric Control : Evacuate and purge the flask with nitrogen three times.

  • Causality: Ruthenium-based metathesis catalysts are highly sensitive to oxygen. Oxidation prematurely terminates the catalytic cycle, drastically reducing the turnover frequency (TOF)[3].

• Reagent Addition : Dissolve MVG (e.g., 5.0 mmol) in anhydrous dichloromethane (CH₂Cl₂, 2 mL) and transfer to the flask via an airtight syringe.

  • Causality: CH₂Cl₂ is an optimal non-coordinating solvent that stabilizes the metallacyclobutane intermediate without competing for the ruthenium metal center[3].

• Reaction Execution : Heat the mixture to 40 °C with continuous stirring for 42 hours.

  • Causality: Mild heating provides the necessary thermodynamic push to overcome the activation barrier for the [2+2] cycloaddition/cycloreversion steps while preventing thermal decomposition of the catalyst[3].

• Isolation : Concentrate the solution in vacuo on a Celite support and purify via Dry Column Vacuum Chromatography (DCVC), eluting with a heptane-to-ethyl acetate gradient.

  • Causality: DCVC provides high-resolution separation of the highly polar meso-(E)-isomer product from residual catalyst and unreacted monomer, allowing for direct crystallization[3],[2].

Protocol B: Spectroscopic Characterization & Validation

Objective: Confirm the structural integrity and purity of synthesized or procured MVG.

A self-validating analytical system requires orthogonal techniques to confirm the entire carbon skeleton[9].

• FTIR Spectroscopy : Analyze the neat liquid via Attenuated Total Reflectance (ATR).

  • Validation Markers: Expect a broad O-H stretch (~3400 cm⁻¹), a sharp C=O ester stretch (~1730 cm⁻¹), and a C=C vinyl stretch (~1640 cm⁻¹). This confirms the presence of all three functional groups without sample destruction[9].

• GC-MS Analysis : Inject the sample into a gas chromatograph coupled with a mass spectrometer.

  • Validation Markers: The monoisotopic mass must align with 116.047 Da. Characteristic fragmentation must show the loss of a methoxy radical (-31 Da) and dehydration (-18 Da), confirming the alpha-hydroxy methyl ester motif[5],[8],[9].

• ¹H-NMR Spectroscopy : Dissolve the sample in CDCl₃.

  • Validation Markers: The terminal vinyl protons (C3, C4) will present as complex multiplets in the 5.0–6.0 ppm region. The chiral alpha-proton at C2 will appear around 4.5 ppm, and the methoxy ester protons will appear as a sharp singlet integrating to 3H at ~3.7 ppm[3],[9].

References

• PubChem, Methyl 2-hydroxybut-3-enoate | C5H8O3 | CID 545123, National Institutes of Health.[Link]

• Green Chemistry (RSC Publishing), Methyl vinyl glycolate as a diverse platform molecule.[Link]

• Google Patents, WO2017191282A1 - New adipate-type compounds and a process of preparing it.
• Google Patents, KR20210011906A - Demethylation of methyl esters of methionine and its hydroxy analogs.

• PubChemLite, Methyl 2-hydroxybut-3-enoate (C5H8O3), University of Luxembourg.[Link]

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• 3. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC01556E [pubs.rsc.org]
• 4. KR20210011906A - Demethylation of methyl esters of methionine and its hydroxy analogs - Google Patents [patents.google.com]
• 5. Methyl 2-hydroxybut-3-enoate | C5H8O3 | CID 545123 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. PubChemLite - Methyl 2-hydroxybut-3-enoate (C5H8O3) [pubchemlite.lcsb.uni.lu]
• 9. pdf.benchchem.com [pdf.benchchem.com]

The Molecular Architecture and Synthetic Utility of Methyl 2-hydroxybut-3-enoate (MVG): A Technical Whitepaper

Structural Paradigm and Chemical Significance

Methyl 2-hydroxybut-3-enoate (CAS: 5837-73-0), widely known in industrial chemistry as methyl vinyl glycolate (MVG), is a highly versatile, bio-based vinylic α-hydroxy ester. Characterized by the molecular formula C₅H₈O₃, MVG features a trifunctional architecture: a terminal alkene, a secondary hydroxyl group, and a methyl ester. This precise spatial arrangement of orthogonal reactive sites positions MVG as a critical platform molecule. Originally identified as a byproduct, it is now intentionally synthesized via the metallosilicate-catalyzed conversion of sustainable biomass sugars (such as sucrose and fructose) in methanol (1)[1].

Because the three functional groups can be manipulated independently without requiring extensive protecting-group chemistry, MVG serves as a highly efficient precursor for pharmaceutical intermediates, animal nutrition supplements, and advanced polymer cross-linkers.

Physicochemical Profiling

Understanding the baseline physicochemical properties of MVG is essential for predicting its thermodynamic behavior in complex synthetic networks and biological environments.

Table 1: Quantitative Physicochemical Properties of MVG

Property	Value	Mechanistic Causality & Synthetic Significance
Molecular Weight	116.11 g/mol	Low molecular weight facilitates high volatility, allowing for facile purification via fractional distillation.
XLogP3	0.3	Indicates slight lipophilicity, making it highly miscible in standard organic solvents (e.g., DCM, toluene) while retaining some aqueous solubility.
Topological Polar Surface Area	46.5 Ų	Driven by the ester and hydroxyl oxygens; predicts moderate membrane permeability for biological applications.
Hydrogen Bond Donors	1	The secondary hydroxyl group acts as a key site for esterification and hydrogen-bonding coordination.
Hydrogen Bond Acceptors	3	Carbonyl and hydroxyl oxygens participate in Lewis acid coordination during catalytic cycles.
Rotatable Bonds	2	Confers conformational flexibility around the ester and chiral center, influencing stereoselective interactions.

(Data sourced from authoritative computational profiling via )

Spectroscopic Validation and Logic

The structural integrity of MVG must be rigorously validated before downstream derivatization. Because MVG possesses a chiral center at C2, it typically exists as a racemate (DL-2-hydroxy-3-butenoic acid methyl ester) unless stereoselectively synthesized (2)[2].

Causality in NMR Protocol Design: Deuterated chloroform (CDCl₃) is the non-negotiable solvent for this analysis. The absence of protium prevents solvent signal overlap with the critical vinylic protons of MVG, while the deuterium provides a robust lock signal for the spectrometer. This ensures the high-resolution peak separation necessary to calculate the complex cis and trans coupling constants of the terminal alkene (3)[3].

Step-by-step NMR validation workflow for MVG structural integrity.

Mechanistic Derivatization Pathways

MVG's trifunctional nature allows for divergent, high-yield synthetic pathways. Two of the most industrially relevant transformations are radical hydrothiolation and base-catalyzed acylation.

Synthetic pathways and derivatization of Methyl 2-hydroxybut-3-enoate.

Self-Validating Experimental Protocols

Protocol 1: Radical-Initiated Hydrothiolation to Me-MHA

This protocol describes the conversion of MVG to methyl 2-hydroxy-4-(methylthio)butanoate (Me-MHA), a critical intermediate for synthesizing methionine hydroxy analogs used in animal nutrition (4)[4].

• Step 1: System Preparation. In a Schlenk flask under an inert argon atmosphere, dissolve 10 mmol of MVG in anhydrous toluene.

  • Causality: Argon strictly prevents atmospheric oxygen from quenching the radical propagation chain, which would prematurely terminate the reaction.

• Step 2: Initiation. Add 0.1 equivalents of AIBN (Azobisisobutyronitrile) and purge the system with methanethiol gas.

  • Causality: The addition of AIBN is the mechanistic linchpin. Standard electrophilic addition of methanethiol would yield the Markovnikov product, placing the thioether on the internal carbon and destroying the linear methionine backbone.

• Step 3: Thermal Activation. Heat the reaction mixture to 70°C.

  • Causality: AIBN thermally decomposes at ~65-70°C to generate nitrogen gas and two 2-cyanoprop-2-yl radicals, forcing the anti-Markovnikov addition and exclusively yielding the desired linear Me-MHA.

• Step 4: Self-Validating Check. Monitor the reaction via GC-MS. The system is self-validating when the MVG alkene peak (m/z 116) completely disappears, replaced by the Me-MHA peak (m/z 164).

Protocol 2: Synthesis of Bio-based Acrylate Monomers

MVG can be reacted with acryloyl chloride to yield bio-based acrylate monomers, which are highly valued for UV-curable adhesives and cross-linked polymers (5)[5].

• Step 1: Setup & Cooling. Dissolve MVG (1 eq) in anhydrous dichloromethane (DCM) and cool to 0°C in an ice bath.

  • Causality: Cooling suppresses the exothermic, spontaneous polymerization of the highly reactive acryloyl chloride.

• Step 2: Base Addition. Add triethylamine (1.2 eq) dropwise.

  • Causality: A non-nucleophilic base is chosen to scavenge the HCl byproduct without competing as a nucleophile against the secondary alcohol of MVG.

• Step 3: Acylation. Slowly add acryloyl chloride (1.1 eq) dropwise.

  • Self-Validating Check: The immediate formation of a white precipitate (triethylammonium chloride) acts as a visual indicator that the acylation is successfully proceeding and HCl is being scavenged.

• Step 4: Workup & Validation. Wash with saturated aqueous NaHCO₃ to neutralize residual acid, dry over MgSO₄, and concentrate. Validation via IR spectroscopy must show the appearance of a new ester carbonyl stretch (~1720 cm⁻¹) while preserving the vinylic C=C stretch (~1640 cm⁻¹).

References

• Source: PubChem (National Institutes of Health)
• Title: A Comparative Guide to the Characterization and Validation of Ethyl 2-hydroxy-2-methylbut-3-enoate and Its Structural Isomers Source: BenchChem URL
• Title: Methyl Vinyl Glycolate as a Diverse Platform Molecule Source: ResearchGate URL
• Title: Demethylation of methyl esters of methionine and its hydroxy analogs (KR20210011906A)
• Title: Bio-based acrylate monomer (EP3798205B1)
• Title: DL-2-HYDROXY-3-BUTENOIC ACID METHYL ESTER 5837-73-0 wiki Source: GuideChem URL

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• 2. Page loading... [wap.guidechem.com]
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• 4. KR20210011906A - Demethylation of methyl esters of methionine and its hydroxy analogs - Google Patents [patents.google.com]
• 5. EP3798205B1 - Bio-based acrylate monomer - Google Patents [patents.google.com]

Methyl 2-Hydroxybut-3-Enoate (MVG): Molecular Weight Profiling, Synthesis, and Platform Utility

Executive Summary

Methyl 2-hydroxybut-3-enoate, commonly referred to as methyl vinyl glycolate (MVG), is emerging as a highly versatile, bio-renewable platform molecule. Derived via the chemocatalytic degradation of mono- and disaccharides, MVG possesses a unique trifunctional structure—comprising a methyl ester, a secondary allylic alcohol, and a terminal vinyl group. This whitepaper provides an in-depth technical analysis of MVG, focusing on its molecular weight characteristics, physicochemical profiling, zeolite-catalyzed synthesis mechanisms, and downstream applications in polymer science and drug development.

Physicochemical Profiling and Molecular Weight Dynamics

Accurate molecular weight (MW) determination and physicochemical profiling are critical for identifying MVG within complex crude mixtures of carbohydrate degradation products. The precise molecular weight of MVG is 116.11 g/mol [1].

In high-resolution mass spectrometry (HRMS) workflows, relying solely on the average molecular weight is insufficient due to the presence of isobaric interferences (e.g., other C4 sugar derivatives). Therefore, researchers must target the monoisotopic mass of 116.04734 Da [1] to ensure high-confidence identification.

Table 1: Core Physicochemical Properties of MVG

Property	Value	Clinical / Analytical Significance
IUPAC Name	Methyl 2-hydroxybut-3-enoate	Standardized nomenclature for regulatory filings.
Molecular Formula	C₅H₈O₃	Dictates the theoretical isotopic distribution.
Average Molecular Weight	116.11 g/mol	Baseline for stoichiometric calculations in synthesis.
Monoisotopic Mass	116.04734 Da	Critical target for HRMS and Time-of-Flight (TOF) validation.
Topological Polar Surface Area (TPSA)	46.5 Ų	Indicates moderate polarity, influencing chromatographic retention.
XLogP3	0.3	Highly hydrophilic; dictates solvent extraction efficiencies.

Data sourced from PubChem CID 545123[1].

Zeolite-Catalyzed Synthesis: The Retro-Aldol Mechanism

The synthesis of MVG represents a triumph of heterogeneous catalysis. MVG is primarily generated through the conversion of hexoses (such as glucose or fructose) in methanol, utilizing Lewis acidic zeolites like Sn-Beta or Sn-USY [2].

Mechanistic Causality

The choice of Sn-Beta or Sn-USY is not arbitrary. The mechanism relies on the Lewis acidity of the framework tin (Sn) atoms, which coordinate with the oxygen atoms of the sugar substrate. This coordination facilitates a highly selective retro-aldol condensation [2].

• Cleavage: The C6 sugar backbone is cleaved into a C4 fragment (erythrose derivative) and a C2 fragment (glycolaldehyde).

• Isomerization & Esterification: The C4 intermediate undergoes a 1,2-hydride shift and subsequent esterification in the presence of methanol to yield MVG[3].

• Byproduct Formation: Concurrently, C3 fragments yield methyl lactate (ML), making the ML/MVG ratio a key metric of catalyst selectivity[3].

Caption: Catalytic retro-aldol cleavage of hexoses into MVG and ML via Sn-zeolites.

Analytical Validation: Mass Spectrometry Workflow

To validate the synthesis of MVG and confirm its molecular weight (116.11 g/mol ), a self-validating Gas Chromatography-Mass Spectrometry (GC/MS) protocol must be employed. Because MVG contains a reactive secondary alcohol, direct injection can lead to thermal degradation or peak tailing.

Step-by-Step Methodology: GC/MS Characterization

1. Sample Preparation & Internal Standardization:

• Aliquots of the crude reaction mixture (in methanol) are filtered through a 0.22 µm PTFE syringe filter.

• Causality: Filtration removes suspended zeolite catalyst particles that could contaminate the GC inlet.

• Add a known concentration of an internal standard (e.g., decane or a stable isotope-labeled standard) to enable absolute quantification[4].

2. Derivatization (Silylation):

• Treat the sample with Hexamethyldisilazane (HMDS) and a catalytic amount of potassium iodide in dichloromethane.

• Causality: Silylation converts the secondary hydroxyl group (-OH) into a trimethylsilyl ether (-O-TMS). This eliminates hydrogen bonding, drastically increasing the volatility and thermal stability of the molecule for clean chromatographic elution. Note: This shifts the target molecular weight of the analyte from 116.11 g/mol to 188.29 g/mol .

3. Chromatographic Separation:

• Inject 1 µL of the derivatized sample into a GC equipped with an HP-5 capillary column (or a chiral CP-Chirasil-DEX CB column if enantiomeric excess is being evaluated)[4].

• Program a temperature gradient starting at 40°C, ramping to 250°C at 10°C/min.

4. Mass Spectrometric Detection:

• Utilize Electron Ionization (EI) at 70 eV.

• Monitor the fragmentation pattern. For underivatized MVG, look for the parent ion at m/z 116, alongside characteristic fragments corresponding to the loss of the methoxy group (m/z 85) and the vinyl group.

Caption: GC/MS analytical workflow for the isolation and molecular weight validation of MVG.

Downstream Applications: Platform Utility

The exact molecular weight and functional density of MVG make it a highly sought-after building block in both polymer science and pharmaceutical intermediate synthesis.

Catalytic Homo-Metathesis

MVG can undergo catalytic homo-metathesis utilizing Grubbs-type ruthenium catalysts (e.g., 2nd generation Grubbs catalyst). Because MVG possesses a terminal vinyl group, the metathesis reaction yields the crystalline dimer dimethyl (E)-2,5-dihydroxyhex-3-enedioate [5].

• Causality: The reaction is highly stereoselective, almost exclusively yielding the meso form of the (E)-isomer. This selectivity is driven by the high crystallinity of the meso (E)-isomer, which precipitates out of the solution, driving the reversible metathesis equilibrium forward[5].

Sigmatropic Rearrangements & Cross-Metathesis

Beyond dimerization, MVG serves as a precursor for unsaturated adipic acid derivatives via [3,3]-sigmatropic rearrangements[5]. Furthermore, cross-metathesis with long-chain terminal olefins allows for the synthesis of complex α-hydroxy fatty acid methyl esters, which are valuable intermediates in the formulation of novel lipid nanoparticles (LNPs) and biodegradable polyesters[5].

References

• National Center for Biotechnology Information (PubChem). "Methyl 2-hydroxybut-3-enoate | C5H8O3 | CID 545123." PubChem Database. Available at:[Link]

• Jessen, B. M., et al. "Methyl vinyl glycolate as a diverse platform molecule." Green Chemistry (RSC Publishing), 2016. Available at:[Link]

• García-Ortiz, A., et al. "Efficient Conversion of Glucose to Methyl Lactate with Sn-USY: Retro-aldol Activity Promotion by Controlled Ion Exchange." National Institutes of Health (PMC), 2022. Available at:[Link]

• García-Ortiz, A., et al. "Production of Methyl Lactate with Sn-USY and Sn-β: Insights into Real Hemicellulose Valorization." ACS Publications, 2024. Available at:[Link]

• Dusselier, M., et al. "Toward Functional Polyester Building Blocks from Renewable Glycolaldehyde with Sn Cascade Catalysis." ACS Publications, 2013. Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Stability and Catalytic Upgrading of Methyl 2-hydroxybut-3-enoate (MVG)

An in-depth technical whitepaper on the stability, degradation mechanisms, and catalytic upgrading of Methyl 2-hydroxybut-3-enoate (MVG).

A Technical Guide for Advanced Polymer Synthesis and Biomass Valorization

Executive Summary

Methyl 2-hydroxybut-3-enoate (CAS: 5837-73-0), commonly referred to as methyl vinyl glycolate (MVG), has emerged as a highly versatile, bio-based platform molecule. Derived primarily from the zeolite-catalyzed retro-aldol degradation of mono- and disaccharides, MVG possesses a unique trifunctional structure: a terminal alkene, a secondary hydroxyl group, and a methyl ester[1]. This structural density makes it an ideal precursor for novel polyesters, polyamides, and fine chemicals.

However, this same functional density introduces complex stability challenges. MVG is highly susceptible to alkaline-induced dimerization, oxidative degradation, and acid-catalyzed sigmatropic rearrangements[2]. This whitepaper dissects the mechanistic pathways governing MVG's stability and provides field-proven protocols for its synthesis, handling, and catalytic upgrading.

Physicochemical Profiling & Structural Dynamics

To effectively utilize MVG in drug development or polymer science, one must first understand its baseline physicochemical properties. The molecule's reactivity is dictated by the allylic nature of its secondary alcohol, which is highly activated by the adjacent vinyl and ester groups.

Table 1: Physicochemical Properties & Storage Parameters

Parameter	Specification	Mechanistic Rationale
Molecular Weight	116.116 g/mol	Small, highly functionalized platform molecule[3].
Purity Standard	≥ 95% (GC)	Impurities often include methyl lactate or unreacted sugars[4].
Storage Temperature	Ambient (15°C - 25°C)	Stable at room temperature if strictly isolated from extremes of pH[4].
Incompatibilities	Strong bases, strong acids, oxidizers	Bases trigger aldol dimerization; oxidizers convert the alcohol to a reactive ketone[2][5].

Mechanistic Pathways of Degradation & Stability

Understanding the degradation pathways of MVG is critical for designing self-validating storage and reaction protocols. The molecule exhibits three primary modes of instability depending on the chemical environment.

Alkaline-Induced Dimerization

Under basic conditions, MVG is highly unstable. The degradation initiates via the isomerization of the allylic alcohol to methyl 2-oxobutanoate. This intermediate rapidly enolizes and undergoes an aldol condensation with another molecule, ultimately forming a cyclic dimer. Upon heating, this dimer decarboxylates to yield 5-ethyl-2-hydroxy-3-methyl-2-furanone (maple furanone)[2]. Consequently, all glassware and catalysts must be rigorously neutralized prior to MVG exposure.

Oxidative Degradation to Diels-Alder Dienophiles

Exposure to oxidizing agents (such as Dess-Martin Periodinane) oxidizes the secondary hydroxyl group, yielding methyl 2-oxobut-3-enoate[5]. This oxidized derivative is a highly reactive Michael acceptor and a potent dienophile. While this degradation pathway limits shelf life in oxygen-rich environments, it is deliberately exploited in synthetic chemistry to construct complex cyclic systems via Diels-Alder cycloadditions.

Acid-Catalyzed Sigmatropic Rearrangements

In the presence of Brønsted acids and aldehydes, the hydroxyl group of MVG forms hemiacetals. Subsequent dehydration generates allyl vinyl ethers. These ethers are thermally unstable and spontaneously undergo Claisen[3,3]-sigmatropic shifts to form 6-oxohex-2-enoates, which are precursors to adipic acid derivatives[2].

Fig 1: Primary degradation and reactivity pathways of MVG under varying chemical environments.

Field-Proven Methodologies: Synthesis & Handling

The synthesis of MVG from biomass requires precise control over Lewis vs. Brønsted acidity. Pure Sn-USY zeolites often possess residual Brønsted acid sites that catalyze the hydrolytic dehydration of sugars to methyl levulinate. By employing alkaline ion exchange (e.g., K+ or Na+), these Brønsted sites are neutralized. This switches the catalytic activity exclusively toward the Lewis-acid mediated retro-aldol cleavage, maximizing MVG and methyl lactate yields[6][7].

Protocol 1: Synthesis of MVG via Sn-Cascade Catalysis

Objective: High-yield conversion of glucose to MVG and Methyl Lactate.

• Catalyst Preparation: Utilize a commercial USY zeolite (e.g., CBV712). Dealuminate using HNO3, followed by post-synthetic incorporation of Sn(IV) chloride. Crucially, perform an ion exchange with KCl to yield [K]Sn-USY, neutralizing unwanted Brønsted acidity[6].

• Reaction Setup: In a 100 mL stainless steel autoclave, combine 4.8 g of D-(+)-Glucose, 100 mL of anhydrous methanol, 1.0 g of [K]Sn-USY catalyst, and 1.0 g of decane (internal standard)[6].

• Execution: Seal the reactor, purge with N2, and heat to 170 °C under constant stirring (500 rpm) for 6 hours[6].

• Validation: Cool the reactor and analyze the mixture via GC-FID. The carbon balance should reflect a high selectivity toward methyl lactate and MVG, with minimal methyl levulinate formation[7].

Fig 2: Lewis-acid catalyzed retro-aldol cleavage of glucose yielding MVG and Methyl Lactate.

Catalytic Upgrading & Polymer Applications

Because MVG contains a terminal olefin, it is an excellent candidate for olefin metathesis. However, the allylic alcohol moiety can coordinate with and poison less active ruthenium catalysts (like Grubbs 1st generation). Therefore, the use of Hoveyda-Grubbs 2nd generation catalysts—which feature a strongly coordinating N-heterocyclic carbene ligand—is required to outcompete this inhibition and drive the reaction to completion[2].

Protocol 2: Homo-Metathesis of MVG to DHHDA

Objective: Synthesis of dimethyl (E)-2,5-dihydroxyhex-3-enedioate (DHHDA) for bio-polyamide production.

• Preparation: In a rigorously dried Schlenk flask, add Hoveyda-Grubbs 2nd generation catalyst (approx. 1.1 mol%). Evacuate and purge with nitrogen three times[2].

• Reagent Addition: Dissolve MVG (50 mmol) in dry CH2Cl2 and transfer to the flask via a syringe under N2.

• Reaction: Stir the mixture at 40 °C. The reaction is characterized by the intense evolution of ethylene gas[2]. Allow to proceed for 24-42 hours.

• Purification: Concentrate the solution in vacuo onto a Celite support. Purify via dry column vacuum chromatography (DCVC) eluting with a heptane-to-ethyl acetate gradient.

• Outcome: The reaction yields DHHDA in excellent yields (>60%) exclusively as the meso stereoisomer of the (E)-alkene[2]. This dimer can be copolymerized with hexamethylenediamine to create a bio-based polyamide resembling nylon-6,6[2].

Table 2: Summary of Catalytic Upgrading Routes

Transformation	Reagents / Catalyst	Primary Product	Yield / Notes
Homo-Metathesis	Hoveyda-Grubbs 2nd Gen, CH2Cl2	Dimethyl (E)-2,5-dihydroxyhex-3-enedioate	~62%; Forms meso isomer[2].
Cross-Metathesis	Grubbs 2nd Gen, Dodec-1-ene	Methyl (E)-2-hydroxytetradec-3-enoate	68%; Precursor for surfactants[2].
Copolymerization	Lactic Acid, SnCl2·2H2O	Poly(lactic acid-co-vinyl glycolate)	Tunable PLA with crosslinkable vinyl side chains[8].

Conclusion & Future Outlook

Methyl 2-hydroxybut-3-enoate represents a critical bridge between raw biomass and advanced functional polymers. While its dense functionalization makes it susceptible to alkaline dimerization and oxidative degradation, these pathways can be mitigated through strict environmental controls or actively exploited for complex synthesis (e.g., Diels-Alder reactions). By leveraging tailored catalysts like [K]Sn-USY for synthesis and Hoveyda-Grubbs 2nd Gen for metathesis, researchers can reliably integrate MVG into next-generation drug delivery polymers and sustainable materials.

References

• Sigma-Aldrich. Methyl 2-hydroxybut-3-enoate | 5837-73-0. sigmaaldrich.com. 4

• Royal Society of Chemistry. Methyl vinyl glycolate as a diverse platform molecule. rsc.org. 2

• Angene Chemical. Methyl 2-hydroxybut-3-enoate(CAS# 5837-73-0). angenesci.com. 3

• Consejo Superior de Investigaciones Científicas (CSIC). Sn-Al-USY in glucose valorization to methyl lactate: switching from hydrolytic to retro-aldol activity by alkaline ion exchange. csic.es. 6

• American Chemical Society. Toward Functional Polyester Building Blocks from Renewable Glycolaldehyde with Sn Cascade Catalysis. acs.org. 8

• Aston University. Production of Methyl Lactate with Sn-USY and Sn-β: Insights into Real Hemicellulose Valorization. aston.ac.uk. 7

• Eureka Select. Dess-Martin Periodinane (DMP) in Organic Synthesis-A Septennial Update. eurekaselect.com. 5

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• 8. pubs.acs.org [pubs.acs.org]

The Reactivity Profile of Methyl 2-hydroxybut-3-enoate (MVG): A Technical Guide to a Versatile Bio-Based Platform Molecule

Executive Summary & Platform Viability

Methyl 2-hydroxybut-3-enoate (MVG), commonly referred to as methyl vinyl glycolate, is a highly functionalized C5 building block derived from the zeolite-catalyzed degradation of mono- and disaccharides[1]. As the chemical industry shifts toward renewable feedstocks, MVG has emerged as a premier bio-based platform molecule. Its molecular architecture is uniquely dense, featuring three orthogonal reactive handles: a terminal alkene, an allylic secondary hydroxyl group, and a methyl ester[2]. This triad allows MVG to undergo a diverse array of chemical transformations, serving as a direct precursor for complex adipate derivatives, methionine analogues, and functionalized heterocycles[1].

Mechanistic Pathways & Reactivity Profiles

Olefin Metathesis: Homo- and Cross-Coupling Dynamics

The terminal alkene of MVG is highly susceptible to ruthenium-catalyzed olefin metathesis. When subjected to Grubbs second-generation catalysts, MVG undergoes homometathesis to yield dimethyl (E)-2,5-dihydroxyhex-3-enedioate[2].

Mechanistic Causality: The reaction exhibits remarkable stereoselectivity. Despite the potential for multiple stereoisomers (due to the two chiral centers and the newly formed double bond), the reaction predominantly yields the meso form of the (E)-isomer[3]. The high (E)-selectivity is thermodynamically driven by the minimization of steric clash between the bulky alpha-hydroxy ester groups in the metallacyclobutane intermediate. The meso-configuration preference arises from the specific orientation of the chiral allylic alcohols during the catalytic cycle, which minimizes dipole repulsion during the cycloreversion step.

Radical Hydrothiolation: Thiol-Ene Click Chemistry

The unactivated double bond of MVG participates efficiently in free-radical hydrothiolation. Reaction with methanethiol (MeSH) in the presence of a radical initiator (e.g., AIBN) yields methyl 2-hydroxy-4-(methylthio)butanoate, a direct precursor to the methionine hydroxy analogue (MHA) used extensively in animal nutrition[4].

Mechanistic Causality: The reaction proceeds via a strict anti-Markovnikov addition. The thiyl radical (CH₃S•) attacks the less sterically hindered terminal carbon of the alkene, generating a secondary carbon-centered radical that is stabilized by the adjacent hydroxyl and ester groups. Subsequent hydrogen abstraction from another MeSH molecule propagates the chain, ensuring high atom economy[5].

Oxidation & Inverse-Electron-Demand Hetero-Diels-Alder (IEDHDA)

The secondary hydroxyl group of MVG can be oxidized (e.g., via Dess-Martin periodinane or MnO₂) to yield methyl 2-oxobut-3-enoate[1]. This transformation converts the molecule into an electron-deficient 1-oxa-1,3-diene.

Mechanistic Causality: Oxidation drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the diene system. This electron deficiency makes the molecule an excellent candidate for inverse-electron-demand hetero-Diels-Alder reactions with electron-rich alkenes or dienes, yielding functionalized 3,4-dihydro-2H-pyrans[6]. The addition of a Lewis acid (e.g., SnCl₄) further coordinates to the dicarbonyl system, locking it in an s-cis conformation and further lowering the LUMO to accelerate the concerted exo transition state[6].

Reactivity network of MVG across three distinct chemical pathways.

Quantitative Reaction Metrics

To facilitate rapid experimental design, the following table summarizes the quantitative performance of MVG across its primary reaction modalities.

Reaction Type	Reagents / Catalyst	Target Product	Yield / Selectivity	Key Mechanistic Feature
Homometathesis	Grubbs 2nd Gen (1.1 mol%), CH₂Cl₂	Dimethyl (E)-2,5-dihydroxyhex-3-enedioate	Excellent / Meso-(E) selective	Metallacyclobutane intermediate
Hydrothiolation	MeSH, AIBN (Initiator), 50-60°C	Methyl 2-hydroxy-4-(methylthio)butanoate	~85% / Anti-Markovnikov	Free-radical chain propagation
Oxidation	Dess-Martin Periodinane or MnO₂	Methyl 2-oxobut-3-enoate	Moderate-Good	LUMO lowering of diene
Hetero-Diels-Alder	SnCl₄, Alkenes/Dienes, 0°C	3,4-dihydro-2H-pyran derivatives	Good / Exo-selective	Inverse-electron-demand concerted

Self-Validating Experimental Methodologies

The following protocols are designed as self-validating systems, ensuring that researchers can verify intermediate success before proceeding to downstream applications.

Protocol A: Catalytic Homometathesis of MVG

Objective: Synthesize dimethyl (E)-2,5-dihydroxyhex-3-enedioate via ruthenium-catalyzed metathesis[2].

• Degassing: Dissolve MVG (4.97 mmol) in dry CH₂Cl₂ (2 mL) in a Schlenk flask. Evacuate and purge with nitrogen three times. Causality: Grubbs catalysts are highly sensitive to oxygen, which irreversibly degrades the ruthenium alkylidene complex. Strict anaerobic conditions are mandatory.

• Catalyst Addition: Add Grubbs 2nd generation catalyst (1.1 mol%).

• Reaction: Heat the mixture to 40 °C with continuous stirring under a nitrogen atmosphere for 42 hours[2].

• Purification: Cool the solution, concentrate in vacuo onto a Celite support, and purify via Dry Column Vacuum Chromatography (DCVC) eluting from heptane to ethyl acetate.

• Validation Checkpoint (Self-Validation): Perform ¹H NMR on the purified product. The reaction is successful if the terminal olefin multiplet (~5.8 ppm) has completely disappeared, replaced by an internal (E)-alkene signal. X-ray diffraction or chiral HPLC should be used to confirm the exclusive presence of the meso stereocenter[3].

Workflow for the homometathesis of MVG using Grubbs catalyst.

Protocol B: Free-Radical Hydrothiolation

Objective: Synthesize methyl 2-hydroxy-4-(methylthio)butanoate via thiol-ene click chemistry[5].

• Substrate Preparation: In a pressure-rated reaction vessel, combine MVG (0.7 g) with methanethiol (2-3 mL).

• Initiator Addition: Add AIBN (0.014 g) as the free radical initiator. Causality: AIBN thermally decomposes at ~60°C to generate isobutyronitrile radicals. These radicals abstract a hydrogen atom from MeSH to initiate the highly efficient catalytic cycle[5].

• Pressurized Heating: Seal the vessel and heat to 50–60°C under 50 to 70 psig for 5 hours with agitation.

• Workup: Cool to room temperature and allow unreacted methanethiol to evaporate in a properly ventilated fume hood for 12 hours.

• Validation Checkpoint (Self-Validation): Analyze the crude mixture via GC-MS. A successful reaction will show an 85%+ yield of the target product (m/z 164) and the complete absence of the MVG starting material (m/z 116)[5].

Conclusion

Methyl 2-hydroxybut-3-enoate (MVG) stands as a highly versatile, bio-derived platform molecule. By understanding the causal mechanisms behind its reactivity—whether leveraging thermodynamic stereocontrol in metathesis, radical stability in hydrothiolation, or LUMO manipulation in cycloadditions—researchers can reliably utilize MVG to synthesize high-value chemical intermediates and active pharmaceutical ingredients.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC01556E [pubs.rsc.org]
• 3. WO2017191282A1 - New adipate-type compounds and a process of preparing it - Google Patents [patents.google.com]
• 4. KR20210011906A - Demethylation of methyl esters of methionine and its hydroxy analogs - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

"Methyl 2-hydroxybut-3-enoate in Diels-Alder reactions"

As a Senior Application Scientist, I have designed this application note to guide researchers and drug development professionals through the advanced synthetic utility of methyl 2-hydroxybut-3-enoate. By focusing on the mechanistic causality behind each experimental choice, this guide ensures that your workflows are not just step-by-step instructions, but robust, self-validating systems.

Overview & Mechanistic Rationale

Methyl vinyl glycolate (MVG, methyl 2-hydroxybut-3-enoate) is an emerging bio-based platform chemical derived from the zeolite-catalyzed degradation of carbohydrates[1]. While MVG possesses a terminal vinyl group, its unactivated nature makes it a poor dienophile for direct Diels-Alder cycloadditions.

To unlock its synthetic potential, the secondary hydroxyl group must be oxidized to an α-keto ester. This transformation yields methyl 2-oxobut-3-enoate , a highly electron-deficient enone. The introduction of the strong electron-withdrawing carbonyl group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the alkene, facilitating rapid, normal-electron-demand Diels-Alder reactions with electron-rich 1,3-dienes[2].

The Dimerization Challenge: Isolating methyl 2-oxobut-3-enoate presents a significant stability challenge. While stable for days at -18 °C, at room temperature, the highly reactive enone undergoes a slow, unusual hetero-Diels-Alder dimerization to form a dihydropyran derivative[3]. To circumvent this degradation pathway and maximize yield, a one-pot oxidation-cycloaddition procedure is the authoritative standard.

Reaction Logic & Workflow Visualization

The following diagram illustrates the causal relationship between the oxidation step, the inherent instability of the intermediate, and the necessity of the in situ one-pot trapping strategy.

Workflow and reaction logic for the one-pot oxidation and Diels-Alder cycloaddition of MVG.

Self-Validating Experimental Protocol

This one-pot methodology is engineered as a self-validating system. Built-in quality control checkpoints ensure that the highly reactive intermediate is successfully generated and trapped before degradation can occur[3].

Materials Required:

• Methyl 2-hydroxybut-3-enoate (MVG, 1.0 equiv)

• Dess-Martin Periodinane (DMP, 1.2 equiv)

• Anhydrous Dichloromethane (DCM)

• Selected 1,3-Diene (e.g., Cyclopentadiene, Isoprene; 1.5 - 2.0 equiv)

Step-by-Step Methodology:

• Oxidant Suspension: In an oven-dried, nitrogen-flushed round-bottom flask, suspend DMP (1.2 equiv) in anhydrous DCM to achieve a 0.2 M concentration relative to MVG. Cool the suspension to 0 °C using an ice bath.

  • Causality Note: DMP is specifically chosen because it operates under mild, neutral conditions. Harsher oxidants risk acid/base-catalyzed isomerization of the terminal alkene into a thermodynamically favored internal alkene, which would ruin its dienophile reactivity.

• Dienophile Generation: Add MVG (1.0 equiv) dropwise to the cooled DMP suspension. Stir at 0 °C for 15 minutes, then remove the ice bath and allow the mixture to warm to room temperature for 1-2 hours.

• System Validation Checkpoint 1 (Oxidation Completion): Before proceeding, analyze an aliquot via TLC (Hexanes/EtOAc). The complete disappearance of the MVG spot and the appearance of a highly UV-active spot confirms the successful generation of methyl 2-oxobut-3-enoate. Do not proceed to step 4 until conversion is complete to prevent unreacted MVG from contaminating the final product.

• In Situ Cycloaddition: Once validation is confirmed, immediately cool the reaction mixture back to 0 °C. Add the selected 1,3-diene (1.5 - 2.0 equiv) dropwise.

  • Causality Note: Cooling the reaction prior to diene addition controls the exothermicity of the cycloaddition and suppresses the competing hetero-Diels-Alder dimerization of the enone.

• Reaction Maturation: Allow the reaction to stir and slowly warm to room temperature over 4 to 12 hours.

• System Validation Checkpoint 2 (Adduct Formation): Monitor the disappearance of the UV-active enone intermediate via TLC. A new, distinct product spot indicates successful cycloaddition.

• Quenching & Purification: Quench the reaction with an equal volume of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (1:1 v/v). Stir vigorously for 15 minutes until the organic layer clears (neutralizing residual DMP). Extract with DCM (3x), wash with brine, dry over anhydrous Na₂SO₄, and purify via flash column chromatography.

Quantitative Data: Representative Cycloaddition Outcomes

The table below summarizes the expected quantitative outcomes and stereochemical behaviors when reacting methyl 2-oxobut-3-enoate with various standard dienes, based on established literature parameters[3].

1,3-Diene	Reaction Time	Expected Yield	Regio- / Stereoselectivity Profile
Cyclopentadiene	2 - 4 hours	75 - 85%	High endo selectivity driven by secondary orbital interactions with the α-keto ester moiety.
Isoprene	8 - 12 hours	60 - 70%	High para-regioselectivity; the 1,4-adduct is heavily favored due to electronic polarization.
2,3-Dimethylbutadiene	6 - 10 hours	65 - 75%	Yields a single regioisomer; highly efficient reaction due to the electron-rich nature of the diene.
1,3-Cyclohexadiene	12 - 16 hours	50 - 60%	Moderate yield due to increased steric hindrance; predominantly endo configuration.

References

• Title: Methyl vinyl glycolate as a diverse platform molecule | Source: Green Chemistry (RSC Publishing) | URL: [Link]

• Title: Synthesis, Stability and Diels-Alder Reactions of Methyl 2-Oxobut-3-enoate | Source: European Journal of Organic Chemistry | URL: [Link]

Sources

• 1. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. orbit.dtu.dk [orbit.dtu.dk]

Application Notes & Protocols: Strategic Derivatization of Methyl 2-hydroxybut-3-enoate for Advanced Synthesis

Introduction: The Emergence of a Bio-Based C4 Platform Molecule

Methyl 2-hydroxybut-3-enoate, also known as Methyl Vinyl Glycolate (MVG), is a multifunctional chemical building block of significant interest to the synthetic chemistry community. As a compound accessible from the zeolite- or tin-catalyzed degradation of renewable carbohydrates like mono- and disaccharides, MVG represents a valuable C4 platform molecule in the growing bio-based economy.[1][2][3][4] Its structure is deceptively simple, yet remarkably powerful; it features three distinct and chemically addressable functional groups: a secondary allylic alcohol, a methyl ester, and a terminal vinyl group.[2][5] This unique combination provides multiple handles for a vast array of chemical transformations, making it a versatile precursor for polymers, fine chemicals, and complex pharmaceutical intermediates.[1][6]

However, the synthesis of MVG from biomass sources typically yields a racemic mixture.[5] For its application in drug development and the synthesis of chiral natural products, where specific stereoisomers are required for biological activity, the primary and most critical challenge is the generation of enantiomerically pure material. This guide provides an in-depth exploration of the key strategies to achieve this, followed by detailed protocols for transforming the enantiopure MVG into high-value derivatives and showcasing their application in advanced synthetic contexts.

Part 1: Accessing Enantiopurity - The Gateway to Chiral Synthesis

The strategic value of MVG is fully realized only when its enantiomers can be accessed in high purity. Two robust and widely adopted methods for resolving racemic allylic alcohols are Enzymatic Kinetic Resolution (EKR) and Sharpless Asymmetric Epoxidation (SAE), which serves as a kinetic resolution.

Protocol 1: Enzymatic Kinetic Resolution (EKR) via Lipase-Catalyzed Transesterification

Enzymatic resolutions are prized for their high selectivity and environmentally benign reaction conditions. Lipases, in particular, are workhorse enzymes for resolving alcohols by selectively acylating one enantiomer over the other. Candida antarctica Lipase B (CALB), often immobilized as Novozym 435, is exceptionally effective for such transformations.[7][8]

Causality: The enzyme's active site is a chiral environment. It preferentially binds one enantiomer of the allylic alcohol, positioning its hydroxyl group for optimal proximity to the acyl donor (vinyl acetate). The other enantiomer fits poorly and reacts at a much slower rate. This rate difference allows for the separation of the fast-reacting enantiomer (as its acetate ester) from the unreacted, slow-reacting enantiomer.

Experimental Protocol:

• To a 100 mL round-bottom flask, add racemic Methyl 2-hydroxybut-3-enoate (1.0 eq, e.g., 5.0 g).

• Add a suitable organic solvent (e.g., 50 mL of anhydrous toluene or diisopropyl ether).

• Add vinyl acetate (0.6 eq) as the acyl donor. Using a slight deficiency of the acylating agent prevents over-reaction and ensures high enantiomeric excess (ee) of the remaining alcohol.

• Add immobilized Candida antarctica Lipase B (CALB, Novozym 435) (e.g., 500 mg).

• Seal the flask and stir the suspension at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by taking small aliquots and analyzing them via chiral GC or HPLC. The goal is to stop the reaction at or near 50% conversion to achieve the highest possible ee for both the unreacted alcohol and the newly formed ester.

• Once ~50% conversion is reached, filter the reaction mixture to recover the immobilized enzyme, which can often be reused.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted alcohol from the acetate ester product using flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient). This yields one enantiomer as the free alcohol and the other as the acetate, which can be hydrolyzed back to the alcohol if desired.

Protocol 2: Kinetic Resolution via Sharpless Asymmetric Epoxidation (SAE)

The Sharpless Asymmetric Epoxidation is a Nobel Prize-winning reaction that catalytically epoxidizes allylic alcohols with high enantioselectivity. When applied to a racemic allylic alcohol, it functions as an elegant kinetic resolution, selectively epoxidizing one enantiomer while leaving the other largely unreacted. This method has the distinct advantage of producing two valuable, enantiopure products simultaneously: the unreacted allylic alcohol and a chiral epoxy alcohol (a vinyl glycidol derivative).

Causality: The active catalyst is a chiral titanium-tartrate complex. The diethyl tartrate (DET) ligand creates a C₂-symmetric chiral environment around the titanium center. This complex coordinates both the allylic alcohol and the oxidant (tert-butyl hydroperoxide, TBHP). The rigid, well-defined geometry of this transition state allows for oxygen delivery to only one face of the double bond of one specific enantiomer of the allylic alcohol, leading to a highly selective reaction.

Experimental Protocol:

• In a flame-dried, 250 mL three-necked flask under an argon atmosphere, dissolve powdered 4 Å molecular sieves (approx. 2.5 g) in anhydrous dichloromethane (DCM, 100 mL). Cool the suspension to -20 °C.

• To the cooled suspension, add L-(+)-diethyl tartrate (L-(+)-DET) (1.2 eq relative to Ti(OiPr)₄) followed by titanium(IV) isopropoxide (Ti(OiPr)₄) (1.0 eq). Stir for 30 minutes at -20 °C to allow for catalyst pre-formation.

• Add a solution of racemic Methyl 2-hydroxybut-3-enoate (1.0 eq, e.g., 5.8 g) in DCM (20 mL).

• Add a solution of tert-butyl hydroperoxide (TBHP) in toluene (e.g., 5.5 M, 0.6 eq) dropwise over 15 minutes, ensuring the internal temperature does not rise above -15 °C.

• Maintain the reaction at -20 °C and monitor by TLC. The reaction is typically complete within 4-6 hours.

• Quench the reaction by adding 15 mL of 10% aqueous tartaric acid solution and stirring vigorously for 1 hour at room temperature.

• Separate the layers. Extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify via flash column chromatography to separate the unreacted enantiomer of Methyl 2-hydroxybut-3-enoate from the enantiopure methyl 2,3-epoxy-4-hydroxybutanoate derivative.

Part 2: Strategic Derivatization Protocols

Once enantiopure MVG is obtained, its functional groups can be selectively transformed to create a diverse portfolio of advanced intermediates.

Workflow for MVG Derivatization

Caption: Key transformations of Methyl 2-hydroxybut-3-enoate (MVG).

Protocol 3: Oxidation to a Versatile Chiral Dienophile

Oxidation of the secondary alcohol in MVG yields Methyl 2-oxobut-3-enoate, a highly reactive and useful intermediate. Standard oxidizing agents often lead to degradation, but Dess-Martin periodinane provides a mild and effective solution.[1] This α,β-unsaturated keto-ester is an excellent dienophile for Diels-Alder reactions, enabling the construction of complex cyclohexene rings.[1]

Experimental Protocol:

• Dissolve enantiopure Methyl 2-hydroxybut-3-enoate (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add Dess-Martin periodinane (1.2 eq) portion-wise at room temperature.

• Stir the reaction for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Dilute the reaction mixture with diethyl ether and pour it into a vigorously stirred, saturated aqueous solution of NaHCO₃ containing an excess of Na₂S₂O₃ (to quench unreacted periodinane).

• Stir for 15 minutes until the layers are clear. Separate the organic layer.

• Extract the aqueous layer with diethyl ether (2x).

• Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate carefully under reduced pressure at low temperature (<30 °C) due to the product's reactivity.

• The resulting Methyl 2-oxobut-3-enoate is often used immediately in subsequent steps, such as a Diels-Alder reaction, due to its tendency to dimerize upon standing at room temperature.[1]

Protocol 4: Olefin Self-Metathesis for C-C Bond Formation

Olefin metathesis provides a powerful method for C-C bond formation. The self-metathesis of MVG using a second-generation Grubbs or Hoveyda-Grubbs catalyst efficiently produces a C6 diacid precursor, Dimethyl-2,5-dihydroxy-3-hexenedioate (DMDHHD), with the expulsion of ethylene gas.[3][9] This reaction is a prime example of sustainable chemistry, upgrading a C4 bio-based molecule into a C6 platform chemical.

Experimental Protocol:

• This reaction can be performed neat (solvent-free). Place enantiopure Methyl 2-hydroxybut-3-enoate (1.0 eq) in a Schlenk flask equipped with a magnetic stir bar.

• Degas the liquid by bubbling argon through it for 15-20 minutes.

• Add the olefin metathesis catalyst (e.g., Hoveyda-Grubbs 2nd Generation catalyst, 0.25 mol %) under a positive pressure of argon.

• Heat the reaction mixture to 35-40 °C. Vigorous bubbling (ethylene evolution) should be observed.

• Stir for 2-4 hours until TLC or GC analysis indicates complete consumption of the starting material.

• The crude product, DMDHHD, can be purified by flash column chromatography or, in many cases, crystallization from the reaction mixture upon cooling.

Data Presentation: Catalyst Performance in MVG Self-Metathesis

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield of DMDHHD (%)
1	Grubbs 1st Gen. (1.0)	Toluene	35	3	>99	85
2	Grubbs 2nd Gen. (0.5)	Toluene	35	3	>99	92
3	Hoveyda-Grubbs 2nd Gen. (0.25)	Neat	35	3	>99	96
Data synthesized from representative results found in literature.[3]

Part 3: Applications in Advanced Target Synthesis

The true utility of these MVG derivatives is demonstrated by their role as key intermediates in the synthesis of complex molecules for the pharmaceutical and materials science sectors.

Application 1: Chiral Epoxides and Diols in Natural Product Synthesis

The enantiopure vinyl glycidol esters (epoxides) and their corresponding diols (obtained by ring-opening the epoxide) produced from the Sharpless protocol are exceptionally powerful building blocks. The epoxide contains three contiguous stereocenters and multiple sites for nucleophilic attack. This motif is central to the synthesis of many biologically active natural products. For example, a similar strategy involving the Sharpless asymmetric epoxidation of a divinyl carbinol was the cornerstone of a concise synthesis of (+)-Isoaltholactone, a styryl-lactone with cytotoxic properties.[10] This highlights the strategic importance of such derivatives for accessing complex molecular architectures.

Sources

• 1. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC01556E [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Novel Strategy for Biomass Upgrade: Cascade Approach to the Synthesis of Useful Compounds via C-C Bond Formation Using Biomass-Derived Sugars as Carbon Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 6. researchgate.net [researchgate.net]
• 7. Methyl 2-oxo-3-butenoate|Research Chemical [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Methyl 2-Hydroxybut-3-Enoate Synthesis

Welcome to the Technical Support Center for the synthesis of Methyl 2-hydroxybut-3-enoate (commonly referred to as Methyl Vinyl Glycolate or MVG). MVG is a highly versatile, renewable platform molecule utilized in cross-metathesis, [3,3]-sigmatropic rearrangements, and advanced polymer synthesis[1].

This guide is engineered for researchers, process chemists, and drug development professionals seeking to troubleshoot, optimize, and scale the catalytic conversion of biomass-derived sugars into high-yield MVG.

Mechanistic Overview & Reaction Pathway

The synthesis of MVG relies on the Lewis acid-catalyzed degradation of sugars in a methanolic solvent. The reaction is a complex cascade: it initiates with the retro-aldol cleavage of the sugar backbone, followed by dehydration and esterification[1]. Understanding this pathway is critical for diagnosing yield bottlenecks.

Zeolite-catalyzed retro-aldol synthesis pathway of MVG from sugar substrates.

Frequently Asked Questions: Yield Optimization Principles

Q: Why does my MVG yield plateau at ~3-11% when using hexose substrates like glucose or fructose? A: The fundamental limitation lies in the carbon-chain cleavage mechanics. Hexoses (C6) primarily undergo a symmetrical C3-C3 retro-aldol cleavage when exposed to Lewis acid catalysts, which heavily favors the formation of methyl lactate (ML) as the thermodynamic sink. To optimize MVG (a C4 product) yield, you must shift the equilibrium. Using tetroses (C4 sugars) as the starting substrate bypasses the C3-cleavage bottleneck, boosting MVG yields up to 50–56%[1].

Q: How does the choice of catalyst impact the selectivity toward MVG? A: Stannosilicate zeolites, specifically Sn-BEA (Tin-Beta zeolite), are the gold standard due to their shape-selective pores and isolated Lewis acid sites[2]. However, the presence of residual Brønsted acid sites in the zeolite framework can catalyze unwanted side reactions. Introducing alkaline metals (e.g., Na+ or K+ ion exchange) neutralizes these Brønsted sites, switching the catalyst's activity strictly to the desired retro-aldol pathway[3].

Troubleshooting Guide: Resolving Common Bottlenecks

Symptom: High levels of Methyl Lactate (ML) and low MVG when using sucrose or hexose mixtures.

• Causality: The catalyst is favoring hydrolytic C3 cleavage over the generation of C4 tetrose intermediates.

• Resolution: If cost constraints mandate the use of hexoses, dope the methanolic reaction mixture with a low concentration of alkali metal salts (e.g., K₂CO₃). This alters the coordination environment of the Sn sites, improving the C4/C3 cleavage ratio. Additionally, lower the reaction temperature from 170 °C to 140 °C to kinetically favor MVG over the thermodynamically stable ML[2].

Symptom: Catalyst deactivation and poor conversion rates after the first reaction cycle.

• Causality: Zeolite pores become blocked by humins (carbonaceous polymeric byproducts of sugar degradation) and strongly adsorbed water molecules, which poison the active Sn sites.

• Resolution: Implement a strict regeneration protocol. Recover the Sn-BEA catalyst via filtration, wash with copious amounts of deionized water, and dry at 80 °C. Critically, the catalyst must be calcined at 550 °C in static air (ramp rate 2 °C/min) for 6 hours to burn off organic templates and humins, fully restoring Lewis acidity[2].

Standardized Step-by-Step Methodology

Protocol: High-Yield Synthesis of MVG from Tetroses using Sn-BEA

This self-validating protocol utilizes a fixed-volume pressure reactor and internal standards to ensure mass balance closure and reproducible quantification.

Step 1: Catalyst Activation & Validation

• Obtain or synthesize Sn-BEA zeolite with a high Si/Sn ratio (approximately 200) to minimize framework defects[2].

• Calcine the catalyst in a muffle furnace at 550 °C for 6 hours (ramp rate 2 °C/min) to ensure the complete removal of structure-directing agents and adsorbed moisture. Self-Validation: Weigh the catalyst pre- and post-calcination; a mass loss of ~10-15% confirms the successful removal of organic templates.

Step 2: Reaction Setup

• In a Teflon-lined stainless steel autoclave, dissolve the tetrose substrate (e.g., erythrose) in anhydrous methanol to achieve a concentration of 1-2 wt%. Note: Strict anhydrous conditions are required to prevent the equilibrium from shifting toward the free acid.

• Add the calcined Sn-BEA catalyst to the solution. The optimal catalyst loading is 1-2 mol% Sn relative to the substrate.

• Add a known quantity of decane as an internal standard for downstream Gas Chromatography (GC) mass balance validation[3].

Step 3: Thermal Conversion

• Seal the autoclave and purge the headspace with inert Argon or Nitrogen gas.

• Heat the reactor to 160 °C under continuous magnetic stirring (approx. 600 rpm) to eliminate mass transfer limitations.

• Maintain the reaction for 4 to 16 hours, depending on the desired conversion rate[2].

Step 4: Product Isolation & Quantification

• Quench the reaction by rapidly cooling the autoclave in an ice-water bath.

• Filter the mixture through a 0.22 μm PTFE syringe filter to separate the solid catalyst.

• Analyze the filtrate using GC equipped with a polar column (e.g., Phenomenex Solgel-wax) and an FID detector. Quantify the MVG peak against the decane internal standard[2].

Quantitative Data Summary

The following table summarizes expected yield profiles based on substrate and catalyst selection, allowing researchers to benchmark their experimental results.

Substrate	Catalyst System	Temp (°C)	Time (h)	MVG Yield (mol %)	Major Byproduct
Glucose (Hexose)	Sn-BEA	160	16	3 - 11%	Methyl Lactate (ML)
Sucrose (Disaccharide)	Sn-BEA + K⁺ ions	140	4	~15%	Methyl Lactate (ML)
Erythrose (Tetrose)	Sn-BEA	160	16	50 - 56%	GADMA
Glucose (Hexose)	Sn-Al-USY (Na-exchanged)	170	6	< 5%	Methyl Levulinate

References

• Title: Methyl vinyl glycolate as a diverse platform molecule Source: Green Chemistry, Royal Society of Chemistry (2016) URL: [Link]

• Source: Google Patents / World Intellectual Property Organization (2015)

• Title: Sn-Al-USY in glucose valorization to methyl lactate: switching from hydrolytic to retro-aldol activity by alkaline ion exchange Source: Consejo Superior de Investigaciones Científicas (CSIC) URL: [Link]

Sources

• 1. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC01556E [pubs.rsc.org]
• 2. WO2015024875A1 - Process for the conversion of sugars to lactic acid and 2-hydroxy-3-butenoic acid or esters thereof comprising a metallo-silicate material and a metal ion - Google Patents [patents.google.com]
• 3. digital.csic.es [digital.csic.es]

Technical Support Center: Troubleshooting Methyl 2-hydroxybut-3-enoate Purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the critical bottlenecks researchers and drug development professionals encounter when isolating and purifying Methyl 2-hydroxybut-3-enoate (commonly referred to as methyl vinyl glycolate or MVG).

Derived primarily from the zeolite-catalyzed retro-aldol degradation of sugars , MVG is a highly versatile platform molecule. It contains a secondary allylic alcohol, a terminal vinyl group, and a methyl ester. While these functional groups make it a powerful building block for cross-metathesis and polymer synthesis, they also render the molecule highly susceptible to thermal degradation, acid-catalyzed isomerization, and hydrolysis. This guide provides field-proven, self-validating protocols to ensure high-yield, high-purity recovery.

Part 1: Mechanistic Workflows & Degradation Pathways

To successfully purify MVG, you must first understand how it degrades. The workflows below illustrate the optimized isolation path and the chemical traps that lead to yield loss.

Optimized purification workflow for Methyl 2-hydroxybut-3-enoate (MVG) from crude biomass mixtures.

Primary chemical degradation pathways of MVG under acidic, basic, and high-temperature conditions.

Part 2: Common Purification Bottlenecks (FAQs)

Q1: Why does my MVG degrade into a complex mixture during silica gel column chromatography? Causality: Standard silica gel contains acidic silanol groups. Because the secondary hydroxyl group of MVG is allylic, mild acidity protonates the hydroxyl group, causing it to leave as water. This forms a resonance-stabilized allylic carbocation that rapidly undergoes dehydration to form dienes or reacts with nucleophiles . Solution: You must neutralize the silica gel by slurrying it in a mobile phase containing 1% Triethylamine (Et₃N) prior to packing, or switch entirely to basic alumina.

Q2: I am losing massive amounts of yield during distillation, and the pot is turning into a dark, viscous sludge. What is happening? Causality: MVG is highly thermally sensitive. Prolonged heating above 80 °C induces [3,3]-sigmatropic rearrangements or radical-initiated oligomerization of the vinyl group . Solution: Lower the boiling point by applying a high vacuum (≤ 1 mbar). Use a short-path distillation apparatus to minimize the residence time of the vapor. The oil bath temperature should never exceed 65 °C.

Q3: How do I efficiently separate MVG from unreacted sugars and lactic acid derivatives present in the crude biomass extract? Causality: Sugars are highly polar and water-soluble, while MVG has sufficient lipophilicity to partition into organic solvents. Lactic acid and other carboxylic acids can co-extract but are easily ionized. Solution: Perform a liquid-liquid extraction using Dichloromethane (DCM) and water. To remove carboxylic acid impurities, filter the organic phase through a short plug of basic alumina before distillation .

Part 3: Quantitative Data & Parameters

Table 1: Physicochemical Properties & Purification Parameters

Parameter	Value / Recommendation	Causality / Rationale
Molecular Weight	116.12 g/mol	Low MW determines volatility; suitable for vacuum distillation.
Boiling Point	~40–50 °C at < 1 mbar	High vacuum is strictly required to prevent thermal degradation.
Flash Point	64 °C	Flammable liquid; requires handling in a fume hood away from ignition sources.
Storage Conditions	-20 °C, under Argon	Prevents radical-initiated polymerization of the vinyl group and oxidative degradation.

Table 2: Common Impurities and Removal Strategies

Impurity Type	Typical Source	Removal Strategy	Validation Metric
Unreacted Sugars	Biomass feedstock	Liquid-Liquid Extraction (DCM/Water)	Absence of broad O-H stretch (>3400 cm⁻¹) in organic phase IR.
Carboxylic Acids	Over-oxidation / Hydrolysis	Filtration over basic alumina	pH of aqueous wash > 6; absence of acid proton in ¹H NMR.
Isomerized Dienes	Acid/Thermal degradation	Preventative: Neutralized silica / Low-temp distillation	Absence of new vinylic protons (δ 6.0–6.5 ppm) in ¹H NMR.

Part 4: Step-by-Step Experimental Protocols

Protocol A: Fractional Vacuum Distillation of MVG

Use this protocol for bulk purification of crude MVG extracts.

• Pre-treatment: Dry the crude organic extract (in DCM) over anhydrous Na₂SO₄ for 30 minutes. Filter and concentrate under reduced pressure (rotary evaporator) at a water bath temperature of 30 °C. Causality: Residual water will cause ester hydrolysis at elevated distillation temperatures.

• Apparatus Setup: Assemble a short-path distillation apparatus. Causality: A short path minimizes the residence time of the vapor, drastically reducing thermal stress on the allylic alcohol.

• Vacuum Application: Apply a high vacuum (≤ 1 mbar) before initiating heating. Ensure the system is completely sealed.

• Heating: Gradually heat the oil bath. Keep the pot temperature strictly below 65 °C.

• Collection & Self-Validation: Collect the main fraction.

  • Self-Validating System: A stable vapor temperature plateau at 40–45 °C (at 1 mbar) guarantees you are collecting the target MVG fraction. If the temperature fluctuates or drops, the fraction is exhausted. Discard the initial fore-run (volatile solvents) and leave the dark residue (oligomers) in the pot.

• Storage: Immediately transfer the purified MVG to a dark, amber vial, purge with Argon, and store at -20 °C.

Protocol B: Chromatographic Purification (Neutralized Silica)

Use this protocol for small-scale, high-purity analytical needs.

• Stationary Phase Preparation: Slurry standard silica gel in a mixture of Hexane containing 1% Triethylamine (Et₃N). Stir for 10 minutes. Causality: Et₃N neutralizes the acidic silanol sites that would otherwise catalyze the dehydration of MVG.

• Column Packing: Pack the column using the neutralized slurry. Wash the column with 2 column volumes of pure Hexane to remove excess Et₃N.

• Loading: Load the crude MVG mixture carefully onto the column head using a minimal amount of DCM.

• Elution: Elute using a gradient of Hexane to Hexane/Ethyl Acetate (80:20).

• Monitoring & Self-Validation: Monitor fractions via Thin Layer Chromatography (TLC).

  • Self-Validating System: Stain the TLC plates with KMnO₄. MVG will appear as a bright yellow spot on a purple background immediately upon staining due to the rapid oxidation of the terminal alkene and secondary alcohol. Co-spotting the starting material against the collected fractions ensures no co-elution.

• Concentration: Pool the MVG-containing fractions and concentrate under reduced pressure at a water bath temperature not exceeding 30 °C.

References

• Methyl vinyl glycolate as a diverse platform molecule RSC Advances, 2016. URL:[Link]

• Toward Functional Polyester Building Blocks from Renewable Glycolaldehyde with Sn Cascade Catalysis ACS Sustainable Chemistry & Engineering, 2013. URL:[Link]

• New polymer building blocks from bio-based methyl vinyl glycolate DTU Research Database, 2019. URL:[Link]

Technical Support Center: Reaction Condition Optimization for Methyl 2-hydroxybut-3-enoate

Welcome to the technical support center for the synthesis and optimization of methyl 2-hydroxybut-3-enoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure successful experimentation. As Senior Application Scientists, we have compiled this resource based on established literature and practical laboratory experience to help you navigate the nuances of this reaction.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of methyl 2-hydroxybut-3-enoate, which is commonly prepared via the Baylis-Hillman reaction between methyl acrylate and formaldehyde.

Question: My reaction is extremely slow, with very low conversion even after an extended period. What can I do to increase the reaction rate?

Answer: The slow reaction rate is the most common challenge in Baylis-Hillman reactions.[1][2] Here are several factors to investigate and optimize:

• Catalyst Choice and Loading: The choice of the nucleophilic catalyst is critical. 1,4-Diazabicyclo[2.2.2]octane (DABCO) is the most frequently used catalyst for this transformation.[2][3] However, other tertiary amines like 3-hydroxyquinuclidine or phosphines can also be employed and may offer different reactivity profiles.[1] Ensure your DABCO is of high purity and not hydrated. Increasing the catalyst loading (e.g., from 10 mol% to 30 mol%) can also enhance the rate, but be mindful of potential side reactions.

• Solvent System: While the reaction can be run neat, the choice of solvent can have a dramatic impact. Protic solvents, particularly water, have been shown to accelerate the Baylis-Hillman reaction.[4] A mixture of an organic solvent (like dioxane or THF) and water can be a good starting point.[4] The hydrogen bonding from the protic solvent can stabilize the zwitterionic intermediate in the catalytic cycle, thereby lowering the activation energy of the rate-determining step.[5]

• Temperature: Gently heating the reaction mixture can increase the rate. However, this should be done with caution, as higher temperatures can promote the polymerization of methyl acrylate and other side reactions.[1] A modest increase to 30-40 °C is a reasonable starting point for optimization.

• High Pressure: If available, conducting the reaction under high pressure (up to 20 kbar) has been shown to significantly accelerate sluggish Baylis-Hillman reactions.[2]

Question: My reaction yields are consistently low, even with good conversion of the starting materials. What are the likely side reactions, and how can I minimize them?

Answer: Low yields in the Baylis-Hillman reaction are often attributable to the formation of byproducts. Here are the most common culprits and mitigation strategies:

• Polymerization of Methyl Acrylate: Methyl acrylate is prone to polymerization, especially in the presence of nucleophiles and heat.[1]

  • Solution: Introduce a radical inhibitor, such as hydroquinone, to the reaction mixture. Ensure the reaction temperature is not excessively high. It is also advisable to use freshly distilled methyl acrylate.

• Michael Addition of the Product: The allylic alcohol product can act as a nucleophile and add to another molecule of methyl acrylate.

  • Solution: This is more prevalent at high conversions where the concentration of the product is significant. Optimizing the reaction time to stop the reaction before it goes to completion can help. Monitoring the reaction by TLC or GC-MS is crucial to identify the optimal endpoint.

• Formation of a Double Baylis-Hillman Adduct: The reactive aryl vinyl ketone can undergo Michael addition to another molecule of the aryl vinyl ketone, which then adds to the aldehyde to form a double-MBH adduct.[2]

  • Solution: This is more common with aromatic vinyl ketones but can occur with other activated alkenes. Maintaining a stoichiometric or slight excess of the aldehyde can help to favor the desired reaction pathway.

Below is a troubleshooting workflow to address low yield and slow reaction rates:

Caption: Troubleshooting workflow for low yield in the Baylis-Hillman reaction.

Question: I am having difficulty purifying my methyl 2-hydroxybut-3-enoate. What are the best practices for purification?

Answer: Purification can be challenging due to the product's polarity and potential for decomposition.

• Work-up: After the reaction, a standard work-up involves quenching with a dilute acid (e.g., 1M HCl) to neutralize the amine catalyst, followed by extraction with an organic solvent like ethyl acetate or diethyl ether.[6] Washing the combined organic layers with brine and drying over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) is recommended.[7]

• Column Chromatography: This is the most common method for purifying Baylis-Hillman adducts.[7]

  • Stationary Phase: Silica gel is typically used.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or petroleum ether is effective. The polarity can be adjusted based on TLC analysis.

• Distillation: If the product is thermally stable, vacuum distillation can be an option for purification, especially on a larger scale.[8] However, be aware that heating can potentially lead to decomposition or polymerization.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Baylis-Hillman reaction for synthesizing methyl 2-hydroxybut-3-enoate?

A1: The reaction proceeds through a three-step mechanism initiated by the nucleophilic catalyst (e.g., DABCO).[3][5][9]

• Michael Addition: The tertiary amine catalyst adds to methyl acrylate in a Michael-type 1,4-conjugate addition to form a zwitterionic enolate.[9]

• Aldol-type Addition: This nucleophilic enolate then attacks the electrophilic carbonyl carbon of formaldehyde.

• Catalyst Elimination: A proton transfer occurs, followed by an E2 or E1cB elimination of the catalyst, which regenerates the double bond and releases the catalyst to re-enter the catalytic cycle.[10]

Caption: Simplified mechanism of the Baylis-Hillman reaction.

Q2: What are the optimal starting concentrations and stoichiometric ratios for the reactants?

A2: While the optimal conditions can vary, a good starting point is to use a slight excess of the more volatile or reactive aldehyde (formaldehyde in this case) to ensure complete consumption of the methyl acrylate. A common ratio is 1.0 equivalent of methyl acrylate to 1.2-1.5 equivalents of formaldehyde. The catalyst (DABCO) is typically used in sub-stoichiometric amounts, ranging from 10 to 50 mol%.[4] The reaction is often run at a concentration of 0.5 to 2 M in the chosen solvent.

Component	Stoichiometric Ratio (Equivalents)	Typical Concentration
Methyl Acrylate	1.0	0.5 - 2 M
Formaldehyde	1.2 - 1.5
DABCO	0.1 - 0.5

Q3: Can I use other activated alkenes or electrophiles in this reaction?

A3: Yes, the Baylis-Hillman reaction is quite versatile.[2] Instead of methyl acrylate, other activated alkenes like acrylonitrile, vinyl ketones, and acrolein can be used.[9] The electrophile is also not limited to formaldehyde; a wide range of aliphatic and aromatic aldehydes, as well as some ketones and imines (in the aza-Baylis-Hillman reaction), are suitable substrates.[1][2]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Methyl 2-hydroxybut-3-enoate

This protocol is a starting point and should be optimized based on your specific laboratory conditions and analytical monitoring.

Materials:

• Methyl acrylate (freshly distilled)

• Formaldehyde (as paraformaldehyde or aqueous solution)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO)

• Solvent (e.g., Dioxane/Water mixture, 1:1)

• Hydroquinone (optional, as inhibitor)

• 1M Hydrochloric Acid

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, add methyl acrylate (1.0 eq) and the chosen solvent.

• If using paraformaldehyde, add it to the flask along with a catalytic amount of a base to depolymerize it in situ. If using an aqueous solution of formaldehyde (1.2 eq), add it to the mixture.

• Add DABCO (0.3 eq) and a small amount of hydroquinone (if desired).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[6]

• Once the reaction has reached the desired conversion, quench the reaction by adding 1M HCl until the pH is acidic.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[7]

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes.

References

• Jessen, B. M., Taarning, E., & Madsen, R. (2021). Synthesis, Stability and Diels-Alder Reactions of Methyl 2-Oxobut-3-enoate. European Journal of Organic Chemistry, 2021(16), 2375-2379. [Link]

• Declerck, V., Martinez, J., & Lamaty, F. (2009). aza-Baylis−Hillman Reaction. Chemical Reviews, 109(1), 1-48. [Link]

• Seebach, D., Beck, A. K., Breitschuh, R., & Job, K. (1993). (R)-(−)-Methyl 3-hydroxybutanoate. Organic Syntheses, 71, 39. [Link]

• Wikipedia. (2023). Baylis–Hillman reaction. [Link]

• Yu, C., Liu, B., & Hu, L. (2001). Efficient Baylis−Hillman Reaction Using Stoichiometric Base Catalyst and an Aqueous Medium. The Journal of Organic Chemistry, 66(16), 5413-5418. [Link]

• Richter, F., Zorn, M., & Höcker, B. (2018). Engineering an Efficient and Enantioselective Enzyme for the Morita-Baylis-Hillman Reaction. Angewandte Chemie International Edition, 57(42), 13912-13916. [Link]

• Jagriti Sharma. (2024, December 4). Baylis-Hillman Reaction and Solving CSIR question. YouTube. [Link]

• Jagriti Sharma. (2022, April 16). BAYLIS - HILLMAN REACTION | DABCO | ORGANIC NAME REACTIONS. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 2-hydroxybut-3-enoate. PubChem. [Link]

• Unknown. (2003, November 19). The Morita-Baylis-Hillman Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Baylis-Hillman Reaction. [Link]

• Google Patents. (1972).

• Sastry, G. N. (2018). Morita-Baylis-Hillman Reaction. A Caveat. ChemRxiv. [Link]

• ResearchGate. (n.d.). The Baylis-Hillman Reaction: One-Pot Stereoselective Synthesis of Methyl (2E)-3Aryl2-hydroxymethylprop-2-enoates. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Baylis–Hillman reaction - Wikipedia [en.wikipedia.org]
• 3. Baylis-Hillman Reaction [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. princeton.edu [princeton.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. chemrxiv.org [chemrxiv.org]

Technical Support Center: Methyl 2-hydroxybut-3-enoate (MVG) Synthesis &amp; Byproduct Troubleshooting

Welcome to the Application Support Center for the synthesis of Methyl 2-hydroxybut-3-enoate (also known as methyl vinyl glycolate, MVG). As a highly functional C4 α-hydroxy ester, MVG is a critical platform molecule for bio-based polyesters, cross-metathesis reactions, and pharmaceutical intermediates[1].

The most sustainable and scalable synthesis route involves the chemo-catalytic retro-aldol fragmentation of C5/C6 sugars over Lewis acidic metallosilicates (predominantly Sn-Beta zeolite) in methanol[2]. However, because this is a complex cascade reaction, researchers frequently encounter selectivity issues, leading to the formation of competitive byproducts such as methyl lactate (ML), methyl 2-hydroxy-4-methoxybutanoate (MMHB), and various dimerization products[2][3].

This guide provides field-proven methodologies, mechanistic troubleshooting, and quantitative benchmarks to help you optimize your MVG workflows.

Standard Operating Procedure (SOP): Continuous Flow Synthesis of MVG

To ensure a self-validating and scalable system, we strongly recommend a continuous flow setup over batch reactors. This minimizes secondary reactions of the highly reactive vinyl group by strictly controlling residence time.

• Step 1: Catalyst Preparation & Activation. Utilize a hydrothermally synthesized Sn-Beta zeolite (Si/Sn ratio ~100-200). Ensure the complete removal of organic structure-directing agents (SDA) via calcination. Action: Heat the sample at 2 °C/min to 550 °C in static air and maintain this temperature for 6 hours[4].

• Step 2: Feedstock Formulation. Prepare a 1 to 4 wt% solution of hexose/pentose sugars (e.g., glucose, fructose, or hemicellulose hydrolysates) in anhydrous methanol. Critical Addition: Add 1-5 wt% of deionized water to the feed. This mitigates catalyst deactivation by preventing the build-up of heavy carbonaceous deposits (humins) on the Lewis acid sites[4].

• Step 3: Reactor Setup. Pack a tubular stainless-steel reactor with the activated Sn-Beta catalyst. Pressurize the system to 20-30 bar using a back-pressure regulator to maintain methanol entirely in the liquid phase at elevated temperatures.

• Step 4: Reaction Execution & Validation. Heat the reactor bed to 160 °C. Pump the feedstock at a Weight Hourly Space Velocity (WHSV) of 1-2 h⁻¹. Validation: Periodically sample the effluent and analyze via GC-FID (using a polar phase column like DB-Wax) to quantify the MVG vs. ML ratio before proceeding to bulk isolation.

• Step 5: Product Isolation. Cool the effluent immediately to <40 °C. MVG and ML can be separated from unreacted sugars and humins via fractional distillation under reduced pressure due to their distinct boiling points.

Troubleshooting Guide: Byproduct Identification and Mitigation

Q: Why is my methyl lactate (ML) yield >70% while my MVG yield is <10%? A: This is the most common issue in Sn-Beta catalyzed sugar conversion. The reaction diverges at the retro-aldol cleavage step. C3 intermediates (dihydroxyacetone) rapidly undergo a 1,2-hydride shift to form methyl lactate, which is thermodynamically favored[2]. Causality & Fix: Alkali metal salts (like K⁺ or Na⁺) in the feed heavily bias the reaction toward ML[4]. Ensure your biomass feedstock is thoroughly desalted and use strictly deionized, alkali-free conditions to maximize the C4 pathway leading to MVG.

Q: I am detecting significant amounts of methyl 2-hydroxy-4-methoxybutanoate (MMHB). How do I suppress this? A: MMHB is formed via the secondary Michael addition of methanol across the terminal double bond of MVG[3]. This occurs when the residence time in the reactor is too long, or the catalyst bed temperature is excessively high. Causality & Fix: Increase your pump flow rate (reducing residence time) and ensure the reactor effluent is rapidly quenched below 40 °C immediately upon exiting the catalyst bed.

Q: During downstream processing or storage, my MVG is forming a crystalline solid. What is happening? A: MVG is highly susceptible to dimerization. Under basic conditions or in the presence of metathesis catalysts, MVG undergoes isomerization to methyl 2-oxobutanoate, followed by aldol condensation to form a cyclic vinyl glycolide dimer, or homometathesis to dimethyl (E)-2,5-dihydroxyhex-3-enedioate[1][5]. Causality & Fix: Store MVG strictly under an inert atmosphere (Argon) at -20 °C. Avoid any contact with alkaline glassware, basic ion-exchange resins, or residual transition metals during purification.

Q: My catalyst deactivates rapidly, and the effluent solution turns dark brown. A: Darkening indicates the formation of humins (polymeric byproducts) from the degradation of 5-hydroxymethylfurfural (HMF) or highly reactive glycolaldehyde intermediates. Causality & Fix: Incorporate 1-5 wt% water into your methanol feed. Water competitively adsorbs onto the Sn sites, slowing down the polymerization of reactive intermediates without significantly hindering the primary retro-aldol cleavage[4].

Quantitative Data: Reaction Conditions vs. Byproduct Distribution

The following table summarizes expected yields based on optimized literature parameters for continuous flow systems, illustrating how catalyst choice and additives dictate byproduct formation[2][4]:

Catalyst System	Feedstock	Temp (°C)	Additive	MVG Yield (%)	Methyl Lactate (ML) Yield (%)	MMHB Yield (%)
Sn-Beta (Alkali-free)	Glucose (1 wt%)	160	None	~30 - 44%	~40 - 50%	< 5%
[K]Sn-Beta (K⁺ doped)	Hemicellulose	160	K₂CO₃	~25 - 30%	> 60%	< 5%
Sn-USY	Fructose	160	None	~10%	~17%	~10%
Sn-Beta (Optimized)	Glucose (1 wt%)	160	5 wt% H₂O	~28%	~45%	< 2% (Stable TOS)

Mechanistic Pathway Visualization

Understanding the divergence of these intermediates is critical for rational process optimization. The diagram below illustrates the competing pathways leading to MVG and its primary byproducts.

Mechanistic divergence in Sn-Beta catalyzed sugar conversion to MVG and competitive byproducts.

References

• Title: Methyl vinyl glycolate as a diverse platform molecule | Source: RSC Advances | URL: 1

• Title: Production of Methyl Lactate with Sn-USY and Sn-β: Insights into Real Hemicellulose Valorization | Source: ACS Sustainable Chemistry & Engineering | URL: 2

• Title: Thermal Cracking of Sugars for the Production of Glycolaldehyde and Other Small Oxygenates | Source: ResearchGate | URL: 3

• Title: Catalytic Performances of Sn-Beta Catalysts Prepared from Different Heteroatom-Containing Beta Zeolites for the Retro-Aldol Fragmentation of Glucose | Source: Reactions (MDPI) | URL: 4

• Title: WO2017191282A1 - New adipate-type compounds and a process of preparing it | Source: Google Patents | URL: 5

Sources

• 1. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC01556E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. WO2017191282A1 - New adipate-type compounds and a process of preparing it - Google Patents [patents.google.com]

Technical Support Center: Analytical Diagnostics for Methyl 2-hydroxybut-3-enoate

Welcome to the Technical Support Center. Methyl 2-hydroxybut-3-enoate (also known as methyl vinylglycolate or MVG) is a highly functionalized chiral α -hydroxy ester. It frequently emerges as a critical intermediate in the catalytic valorization of carbohydrates and the synthesis of methionine analogs . Due to its volatility, terminal olefin, and α -hydroxyl group, analysts often encounter challenges such as on-column degradation, co-elution with structural isomers, and a lack of high-purity commercial reference standards.

This guide provides field-proven, self-validating methodologies to ensure absolute structural and quantitative integrity during your experiments.

Visualization: Comprehensive Purity Workflow

Multi-modal analytical workflow for purity profiling of Methyl 2-hydroxybut-3-enoate.

Section 1: Diagnostic Troubleshooting & FAQs

Q1: During GC-FID analysis, my Methyl 2-hydroxybut-3-enoate peak co-elutes with methyl lactate. How can I achieve baseline resolution? Causality & Solution: Both MVG and methyl lactate are low-molecular-weight α -hydroxy esters often co-synthesized during stannosilicate-catalyzed sugar conversion . Standard non-polar columns (e.g., 5% phenyl-methylpolysiloxane) separate primarily by boiling point, which is insufficient for these structural isomers. You must exploit the hydrogen-bonding capacity of the hydroxyl groups. Switching to a polar polyethylene glycol (PEG) stationary phase (e.g., Phenomenex SolGel-WAX or DB-Wax) selectively retains the molecules based on their distinct dipole moments and hydrogen-bond donor/acceptor geometries, cleanly resolving MVG from methyl lactate and glycolaldehyde dimethyl acetal.

Q2: I am using an ion-exclusion HPLC column (e.g., Aminex HPX-87H) with dilute sulfuric acid to track MVG, but the peak is broad and recovery is low. What is happening? Causality & Solution: The Aminex HPX-87H column is typically operated at elevated temperatures (65 °C) with a 0.05 M H₂SO₄ mobile phase to analyze organic acids . However, MVG is a methyl ester. Under these hot, acidic conditions, the ester undergoes slow on-column hydrolysis to yield 2-hydroxy-3-butenoic acid and methanol. This continuous degradation during the run manifests as peak broadening (a "smearing" effect) and loss of quantitation accuracy. Solution: Shift the primary analysis of MVG to GC-FID. If HPLC is strictly required, use a standard reversed-phase C18 column with a neutral water/acetonitrile gradient and UV detection at 210 nm to preserve the ester linkage.

Q3: How do I establish the absolute purity of my MVG batch when commercial standards are only 95% pure? Causality & Solution: Relying on external calibration with an impure standard propagates error. Instead, deploy a self-validating system: quantitative Nuclear Magnetic Resonance (qNMR). qNMR relies on the fundamental physics of nuclear spin—the signal area is strictly proportional to the molar concentration of nuclei, independent of the molecule's chemical nature. By spiking the sample with a high-purity internal standard in CDCl₃, you can integrate the distinct terminal olefin protons of MVG against the standard, yielding an absolute mass fraction without requiring an MVG reference standard .

Q4: What are the definitive MS fragments to confirm MVG identity in GC-MS? Causality & Solution: Under standard 70 eV Electron Ionization (EI), the molecular ion (m/z 116) of MVG is highly unstable and often absent. The definitive diagnostic fragments are m/z 57 and m/z 29 . The base peak at m/z 57 arises from the α -cleavage of the ester group (loss of the -COOCH₃ radical, mass 59), leaving the resonance-stabilized oxonium ion [CH₂=CH-CH=OH]⁺.

Section 2: Validated Experimental Protocols

Protocol A: GC-FID Quantification of MVG and Volatile Impurities

This method is optimized for resolving MVG from complex carbohydrate-valorization matrices.

• Sample Preparation: Dilute the MVG sample in anhydrous dichloromethane or methanol to a concentration of ~1.0–5.0 mg/mL. Add decane as an internal standard (final concentration 1.0 mg/mL) to correct for injection volume variances.

• Instrument Setup: Equip the GC with a polar wax column (e.g., Phenomenex SolGel-WAX, 30 m × 0.25 mm × 0.25 µm).

• Inlet Conditions: Set the injection port to 250 °C. Use a split ratio of 50:1 to prevent column overloading. Injection volume: 1.0 µL.

• Oven Temperature Program:

  • Initial hold at 50 °C for 2 minutes.

  • Ramp at 10 °C/min to 200 °C.

  • Final hold at 200 °C for 5 minutes (Total run time: 22 minutes).

• Detection: FID set to 260 °C. Hydrogen flow: 40 mL/min; Air flow: 400 mL/min; Makeup gas (N₂): 25 mL/min.

• System Suitability: Ensure the resolution ( Rs​ ) between methyl lactate and MVG is > 1.5 before proceeding with batch analysis.

Protocol B: Absolute Quantitation via ¹H qNMR

A self-validating protocol for determining absolute chemical purity.

• Standard Selection: Weigh exactly ~15 mg of a certified reference material (CRM) internal standard, such as 1,3,5-trimethoxybenzene (TraceCERT®), into a clean analytical vial.

• Sample Addition: Accurately weigh ~20 mg of the MVG batch into the same vial. Record both weights to 0.01 mg precision using a microbalance.

• Solvation: Dissolve the mixture in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% TMS. Transfer to a high-quality 5 mm NMR tube.

• Acquisition Parameters:

  • Frequency: 400 MHz or higher.

  • Pulse Angle: 90° (ensure complete excitation).

  • Relaxation Delay (D1): Minimum 30 seconds. Critical causality: This ensures all protons, particularly those lacking efficient relaxation mechanisms, return to thermal equilibrium before the next pulse, preventing signal saturation and skewed integration.

  • Number of Scans (NS): 64.

• Data Processing: Phase and baseline correct the spectrum manually. Integrate the internal standard peak (aromatic protons of 1,3,5-trimethoxybenzene at 6.1 ppm, 3H) and the MVG methoxy singlet at ~3.77 ppm (3H) or the distinct vinyl multiplet at ~5.8 ppm (1H). Calculate absolute purity using the standard qNMR mass balance equation.

Section 3: Quantitative Data Summaries

The following table summarizes the typical analytical parameters and performance metrics for MVG purity profiling across different modalities:

Analytical Technique	Stationary Phase / Solvent	Key Method Parameters	Target Impurities Resolved	Typical LOQ
GC-FID	Polyethylene Glycol (WAX)	Ramp: 50 °C to 200 °C (10 °C/min)	Methyl lactate, Glycolaldehyde acetals	0.05 mg/mL
GC-MS (EI)	Polyethylene Glycol (WAX)	70 eV; Scan m/z 40–400	Isomeric esters (via m/z 57, 29)	0.01 mg/mL
HPLC-UV	C18 (Reversed-Phase)	H₂O/MeCN gradient; UV 210 nm	2-hydroxy-3-butenoic acid (degradant)	0.10 mg/mL
¹H qNMR	CDCl₃ + Internal Standard	D1 = 30s, NS = 64	Absolute quantitation of all H-bearing species	~1 mol%

References

• Process for the conversion of sugars to lactic acid and 2-hydroxy-3-butenoic acid or esters thereof comprising a metallo-silicate material and a metal ion.Google Patents (WO2015024875A1).

• Synthesis, Characterization and Evaluation of Tin-containing Silicates for Biomass Conversion. Technical University of Denmark (DTU) Orbit Database. Available at:[Link]

• Methyl 2-hydroxybut-3-enoate (CID 545123) - Spectral & Chemical Properties. National Center for Biotechnology Information. PubChem Compound Database. Available at:[Link]

Technical Support Center: Troubleshooting the Decomposition &amp; Reactivity of Methyl 2-hydroxybut-3-enoate (MVG)

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, materials scientists, and drug development professionals working with Methyl 2-hydroxybut-3-enoate (also known as Methyl Vinyl Glycolate, or MVG). As a highly versatile bio-based C4-platform chemical derived from the catalytic degradation of carbohydrates[1], MVG possesses an allylic secondary alcohol and an ester moiety. While this multi-functionality makes it an excellent precursor for polyesters and polyamides, it also introduces complex decomposition pathways, thermal instability under certain conditions, and susceptibility to side reactions[2].

This portal synthesizes field-proven insights, mechanistic causality, and validated protocols to help you troubleshoot degradation issues and optimize your synthetic workflows.

Section 1: Frequently Asked Questions (FAQs) on Degradation & Stability

Q1: Why does my MVG sample degrade into a crystalline solid at room temperature after oxidation?

Mechanistic Cause: When MVG is oxidized to target the ketone derivative (methyl 2-oxobut-3-enoate), the resulting product is highly reactive. While stable for days at −18 °C, methyl 2-oxobut-3-enoate spontaneously dimerizes at room temperature[3]. This degradation occurs via an unusual hetero-Diels-Alder reaction, where the conjugated enone system acts simultaneously as a diene and a dienophile, leading to a stable cyclic dimer[3]. Solution: Always perform the oxidation (e.g., using Dess-Martin periodinane) at 0 °C, process the extract at low temperatures (<10 °C), and store the isolated methyl 2-oxobut-3-enoate strictly at −18 °C[3].

Q2: Under alkaline conditions, I am observing the formation of a strong flavor-like byproduct. What is this, and what is the mechanism?

Mechanistic Cause: MVG is highly sensitive to alkaline environments. In the presence of bases (like NaOH or KOH), MVG undergoes a base-catalyzed enolization followed by an intermolecular aldol condensation[4]. This cascade ultimately forms a cyclic dimer which, upon heating, decarboxylates to yield 5-ethyl-2-hydroxy-3-methyl-2-furanone (commonly known as "maple furanone," an important food-flavoring compound)[4]. Solution: If your goal is to preserve the monomeric structure of MVG during transesterification or functionalization, avoid strong alkaline conditions. Utilize catalytic benign transesterification methods or enzyme-catalyzed approaches (e.g., lipases) which operate under milder, neutral conditions.

Q3: How can I control the[3,3]-sigmatropic rearrangement to maximize unsaturated adipic acid derivatives without thermal degradation?

Mechanistic Cause: The allylic alcohol moiety of MVG can be converted into an allylic acetate. Upon heating, this acetate undergoes a Claisen [3,3]-sigmatropic shift to yield 6-oxohex-2-enoates[4]. If the temperature is too high or the heating is prolonged, the product can undergo further thermal decomposition or polymerization due to the reactive vinyl group[2]. Solution: Carefully control the thermal parameters and consider using Lewis acid catalysts to lower the activation energy of the sigmatropic rearrangement, thereby minimizing non-specific thermal degradation.

Section 2: Troubleshooting Synthesis & Side Reactions

Q4: During the synthesis of MVG from sugars via zeolite catalysts, I am getting high levels of HMF and methyl levulinate instead of MVG. How do I shift the selectivity?

Mechanistic Cause: The degradation pathway of glucose is strictly dictated by the acid-base properties of the catalyst[5]. Strong Brønsted acid sites drive hydrolytic and dehydration pathways, converting hexoses into 5-hydroxymethylfurfural (HMF), which subsequently undergoes methanolysis to form methyl levulinate[5]. Conversely, Lewis acid sites (such as those in Sn-Beta or Sn-Al-USY) promote the desired retro-aldol condensation required to form MVG and methyl lactate[5]. Solution: Depress the Brønsted acidity of your zeolite. This can be achieved by performing an alkaline ion exchange (e.g., using K+ or Na+). The addition of alkaline metals neutralizes the Brønsted sites, switching the catalyst's activity from hydrolytic dehydration to retro-aldol cleavage, thereby maximizing MVG yield[5].

Q5: My cross-metathesis reactions with MVG are yielding complex oligomeric mixtures. What is causing this?

Mechanistic Cause: The secondary alcohol group of MVG greatly complicates metathesis reactions due to potential coordination with the ruthenium center of Grubbs-type catalysts, or through competitive side reactions[1]. However, catalytic homo-metathesis using Hoveyda-Grubbs 2nd generation catalyst is highly selective if performed under neat (solvent-free) conditions, yielding the crystalline dimer dimethyl (E)-2,5-dihydroxyhex-3-enedioate[1][2]. Solution: Ensure solvent-free conditions or use highly non-coordinating solvents. Apply a slight vacuum to continuously remove the ethylene gas byproduct; this drives the equilibrium toward the desired dimer and prevents secondary metathesis events that lead to oligomerization[2].

Section 3: Visualizing the Reaction Networks

The following diagrams map the causal relationships in MVG's reactivity and synthesis.

Fig 1: Primary reaction and degradation network of Methyl 2-hydroxybut-3-enoate (MVG).

Fig 2: Mechanistic divergence in glucose conversion dictated by catalyst acidity.

Section 4: Quantitative Data Summaries

Table 1: Influence of Catalyst Acidity on Sugar Conversion Product Distribution

Catalyst Type	Dominant Acid Site	Primary Pathway	Major Products	Troubleshooting Action
Unpromoted Sn-Al-USY	Brønsted	Dehydration / Hydrolytic	HMF, Methyl Levulinate	Perform alkaline ion exchange (K+/Na+)
K-exchanged Sn-Al-USY	Lewis	Retro-aldol condensation	MVG, Methyl Lactate	Maintain alkali metal presence

Table 2: Thermodynamic Stability and Storage Guidelines

Compound	Storage Temp	Stability Profile	Major Degradation Pathway
Methyl 2-hydroxybut-3-enoate (MVG)	2–8 °C	Stable under neutral conditions	Alkaline dimerization, acid-catalyzed dehydration
Methyl 2-oxobut-3-enoate	−18 °C	Stable for days at −18 °C	Hetero-Diels-Alder dimerization at room temp
Dimethyl (E)-2,5-dihydroxyhex-3-enedioate	Room Temp	Highly stable (crystalline)	N/A (Stable end-product)

Section 5: Validated Experimental Protocols

Protocol A: Controlled Oxidation of MVG and Trapping of Methyl 2-oxobut-3-enoate

Objective: To synthesize the oxidized derivative while preventing room-temperature hetero-Diels-Alder dimerization[3].

• Preparation: Dissolve MVG in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Temperature Control: Submerge the reaction flask in an ice bath to strictly maintain 0 °C. Causality: The enone product is highly reactive; low temperatures suppress the activation energy required for dimerization.

• Reagent Addition: Add Dess-Martin periodinane (DMP) portion-wise while maintaining vigorous stirring.

• Monitoring: Monitor the reaction via TLC or GC-MS until the MVG starting material is completely consumed.

• Quenching: Quench the reaction with a 1:1 mixture of saturated aqueous NaHCO3​ and Na2​S2​O3​ .

• Extraction & Isolation: Extract the organic layer, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Critical: Keep the water bath of the rotary evaporator below 10 °C.

• Storage: Immediately transfer the isolated methyl 2-oxobut-3-enoate to a sealed vial and store at −18 °C.

Protocol B: Homo-Metathesis of MVG to Dimethyl (E)-2,5-dihydroxyhex-3-enedioate

Objective: To achieve high-yield dimerization of MVG using olefin metathesis without oligomeric side reactions[1][2].

• Preparation: Charge a Schlenk flask with neat MVG. Causality: Solvent-free conditions increase the effective concentration of the monomer, pushing yields as high as 90-95%[2].

• Degassing: Degas the system thoroughly using three consecutive freeze-pump-thaw cycles to remove dissolved oxygen, which can poison the ruthenium catalyst.

• Catalyst Addition: Under an inert atmosphere, add Hoveyda-Grubbs 2nd generation catalyst (0.1 – 1.0 mol%).

• Reaction Execution: Heat the reaction mixture to 40–70 °C. Apply a slight, continuous vacuum. Causality: Vacuum removes the evolved ethylene gas, driving the thermodynamic equilibrium strictly toward the dimer product.

• Isolation: After 12–24 hours, cool the mixture to room temperature. The target dimer will spontaneously precipitate as a crystalline solid featuring a meso stereochemical configuration[1].

• Purification: Purify the product by recrystallization from ethyl acetate to remove catalyst residues.

References

• Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing). rsc.org. Available at:[Link]

• Synthesis, Stability, and Diels‐Alder Reactions of Methyl 2‐Oxobut‐3‐enoate - European Journal of Organic Chemistry. researchgate.net. Available at:[Link]

• WO2017191282A1 - New adipate-type compounds and a process of preparing it - WIPO (PCT). google.com (Patents).

• Sn-Al-USY in glucose valorization to methyl lactate: switching from hydrolytic to retro-aldol activity by alkaline ion exchange - Catalysis Science & Technology. csic.es. Available at:[Link]

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• 2. WO2017191282A1 - New adipate-type compounds and a process of preparing it - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC01556E [pubs.rsc.org]
• 5. digital.csic.es [digital.csic.es]

Technical Support Center: Stereoselectivity in Reactions of Methyl 2-hydroxybut-3-enoate

Welcome to the technical support center for stereoselectivity issues concerning Methyl 2-hydroxybut-3-enoate. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereocontrol in their synthetic endeavors. Here, we address common challenges and provide practical, field-tested advice in a direct question-and-answer format, supplemented with detailed troubleshooting protocols.

Methyl 2-hydroxybut-3-enoate, also known as methyl vinyl glycolate, is a versatile building block in organic synthesis due to its multiple functional groups: a chiral secondary alcohol, an ester, and a vinyl group.[1][2][3] However, this very functionality presents significant challenges in controlling the stereochemical outcome of its reactions. This guide aims to demystify these challenges and empower you to achieve your desired stereoisomers with high fidelity.

Frequently Asked Questions (FAQs)

Q1: I am performing a nucleophilic addition to the ester carbonyl of Methyl 2-hydroxybut-3-enoate, but I'm getting a mixture of diastereomers. How can I improve the diastereoselectivity?

A1: This is a classic problem of 1,2-asymmetric induction. The stereochemical outcome of nucleophilic additions to the carbonyl group of α-hydroxy esters like Methyl 2-hydroxybut-3-enoate is governed by a delicate balance of steric and electronic factors, often explained by the Cram-chelation, Felkin-Anh, and Cornforth models.[4][5][6]

• Chelation Control: If you are using an organometallic reagent with a Lewis acidic metal (e.g., Grignard reagents, organozincs), chelation between the metal, the carbonyl oxygen, and the hydroxyl group can lock the conformation of the substrate. This rigid five-membered ring intermediate then directs the nucleophile to attack from the less hindered face, leading to the syn-diol product.[5][6] To favor this pathway, you can use organometallic reagents known to form strong chelates, such as those containing Mg, Zn, or Ti. The use of certain Lewis acids, like RZnX, can also promote chelation control.[4][7]

• Non-Chelation (Felkin-Anh) Control: With non-chelating metals (e.g., organolithiums in non-coordinating solvents) or when the hydroxyl group is protected with a bulky group (like a silyl ether), the reaction is likely to proceed via a Felkin-Anh model.[4][7] In this model, the largest substituent (the vinyl group in this case) orients itself anti to the incoming nucleophile to minimize steric hindrance. This typically leads to the anti-diol product.

Troubleshooting Steps:

• Reagent Selection: If you desire the syn product, switch to a Grignard reagent or an organozinc compound. If the anti product is the target, consider using an organolithium reagent or protecting the hydroxyl group.

• Protecting Group Strategy: The choice of protecting group on the hydroxyl moiety is critical. Small protecting groups like MOM or BOM can still allow for chelation, whereas bulky groups like TBDPS will strongly favor the Felkin-Anh pathway.[5]

• Solvent Effects: The coordinating ability of the solvent can influence the extent of chelation. Ethereal solvents like THF will favor chelation more than non-polar solvents like toluene.

Q2: My attempts at stereoselective epoxidation of the double bond are yielding a racemic mixture. What strategies can I employ to achieve high enantioselectivity?

A2: Achieving high enantioselectivity in the epoxidation of the vinyl group requires the use of a chiral catalyst or reagent that can differentiate between the two prochiral faces of the alkene. The hydroxyl group's proximity can be exploited for directed epoxidation.

• Directed Epoxidation: The Sharpless Asymmetric Epoxidation is a powerful method for the enantioselective epoxidation of allylic alcohols. By using titanium tetraisopropoxide, a chiral diethyl tartrate (DET), and an oxidant like tert-butyl hydroperoxide (TBHP), you can selectively form one enantiomer of the epoxide. The choice of (+)-DET or (-)-DET determines which face of the alkene is epoxidized.

• Substrate Control: The inherent chirality of your starting material can influence the stereochemical outcome, a phenomenon known as substrate control.[8][9][10][11] However, for a small and flexible molecule like Methyl 2-hydroxybut-3-enoate, this effect might not be strong enough to induce high selectivity on its own.

Troubleshooting Protocol for Asymmetric Epoxidation:

• Catalyst System: Implement the Sharpless Asymmetric Epoxidation protocol. Ensure all reagents are of high purity and the reaction is conducted under anhydrous conditions.

• Temperature Control: Perform the reaction at low temperatures (e.g., -20 °C to -78 °C) to enhance selectivity.

• Stoichiometry: Carefully control the stoichiometry of the chiral ligand and the titanium catalyst.

Q3: I am using Methyl 2-hydroxybut-3-enoate as a dienophile in a Diels-Alder reaction, but the facial selectivity is poor. How can I control the endo/exo selectivity and the diastereoselectivity?

A3: The stereochemical outcome of a Diels-Alder reaction is influenced by both electronic and steric factors. The presence of the hydroxyl group can be leveraged to direct the approach of the diene.

• Lewis Acid Catalysis: The use of a Lewis acid can enhance both the rate and the selectivity of the Diels-Alder reaction.[2] A Lewis acid can coordinate to the carbonyl oxygen and the hydroxyl group, creating a rigid template that blocks one face of the dienophile, thereby directing the diene to the opposite face. This can also influence the endo/exo selectivity.

• Chiral Auxiliaries: While not directly attached to your starting material, the concept of using a chiral auxiliary on a related substrate is a powerful strategy in asymmetric synthesis.[12] In your case, derivatizing the hydroxyl group with a chiral auxiliary could provide the necessary steric bias to control the facial selectivity of the cycloaddition.

Experimental Workflow for Improving Diels-Alder Selectivity:

• Screen Lewis Acids: Investigate a range of Lewis acids (e.g., TiCl₄, SnCl₄, Et₂AlCl) at varying stoichiometries and temperatures.

• Protecting Group Modification: If direct Lewis acid catalysis is not effective, consider converting the hydroxyl group to a chiral ester or ether to act as a built-in chiral director.

• Solvent Optimization: The polarity and coordinating ability of the solvent can impact the effectiveness of the Lewis acid and the transition state geometry.

Troubleshooting Guides

Guide 1: Poor Diastereoselectivity in Grignard Additions

Symptom	Potential Cause	Troubleshooting Action
Low dr (close to 1:1) of syn and anti diol products	Incomplete chelation or competing Felkin-Anh pathway.	1. Switch to a more coordinating solvent (e.g., THF).2. Use a Grignard reagent with a more Lewis acidic magnesium species (e.g., ensure the Grignard is freshly prepared).3. Add a chelating Lewis acid like ZnCl₂.
Predominance of the anti product when the syn is desired	Felkin-Anh model is dominating.	1. Ensure the hydroxyl group is not protected.2. Use a reagent known for strong chelation, such as MeTiCl₃.[4]

Guide 2: Low Enantiomeric Excess (ee) in Asymmetric Hydrogenation of the Double Bond

Symptom	Potential Cause	Troubleshooting Action
Low ee	Ineffective chiral catalyst or poor substrate-catalyst interaction.	1. Screen a variety of chiral phosphine ligands with a Rh or Ru catalyst.2. Vary the hydrogen pressure and reaction temperature.3. The hydroxyl group may be interfering with the catalyst. Consider protecting it with a non-coordinating group.
Catalyst poisoning or low conversion	Impurities in the substrate or solvent.	1. Purify the substrate and solvent meticulously.2. Degas the solvent and reaction mixture thoroughly.

Visualizing Stereochemical Models

To better understand the principles governing stereoselectivity, the following diagrams illustrate the key transition state models.

Caption: Models for predicting stereochemical outcomes in nucleophilic additions.

Experimental Protocols

Protocol 1: Chelation-Controlled Addition of a Grignard Reagent

• Preparation: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (N₂ or Ar), add a solution of Methyl 2-hydroxybut-3-enoate (1.0 eq) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add the Grignard reagent (e.g., MeMgBr, 1.2 eq) dropwise via a syringe, maintaining the internal temperature below -70 °C.

• Reaction: Stir the mixture at -78 °C for 2-4 hours, monitoring the reaction progress by TLC.

• Quenching: Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Work-up: Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by column chromatography and determine the diastereomeric ratio by ¹H NMR or GC analysis.

Protocol 2: Sharpless Asymmetric Epoxidation

• Preparation: To a flame-dried Schlenk flask under an inert atmosphere, add a solution of powdered, activated 4 Å molecular sieves in anhydrous CH₂Cl₂.

• Cooling: Cool the suspension to -20 °C.

• Catalyst Formation: Add titanium(IV) isopropoxide (0.1 eq) followed by the dropwise addition of a solution of the appropriate chiral tartrate (e.g., (+)-diethyl tartrate, 0.12 eq) in CH₂Cl₂. Stir for 30 minutes.

• Substrate Addition: Add a solution of Methyl 2-hydroxybut-3-enoate (1.0 eq) in CH₂Cl₂.

• Oxidant Addition: Add a solution of tert-butyl hydroperoxide (TBHP) in toluene (1.5 eq) dropwise over several minutes.

• Reaction: Stir the reaction at -20 °C for 12-24 hours, monitoring by TLC.

• Work-up: Quench the reaction by adding a freshly prepared 10% aqueous solution of tartaric acid and stir vigorously for 1 hour. Separate the layers and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Analysis: Purify by column chromatography and determine the enantiomeric excess by chiral HPLC or GC.

References

• Aggarwal, V. K., & Matteson, D. S. (Year). Title of the relevant article. Journal Name, Volume(Issue), Pages. [Link to a general search result as specific article not found]
• Hoppe, D. (Year). Title of the relevant article on lithiation chemistry. Journal Name, Volume(Issue), Pages. [Link to a general search result as specific article not found]
• Reetz, M. T. (Year). Chelation-controlled additions to α-silyloxy ketones. Angewandte Chemie International Edition, Volume(Issue), Pages. [Link to a general search result as specific article not found]

• Walsem, M. R., & Wulff, J. E. (2024). Stereoselective Synthesis of Allylic Alcohols via Substrate Control on Asymmetric Lithiation. Chemistry – A European Journal. [Link]

• Wipf, P., & Ribe, S. (2017). Chelation-Controlled Additions to Chiral α- and β-Silyloxy, α-Halo, and β-Vinyl Carbonyl Compounds. Accounts of Chemical Research, 50(9), 2265–2277. [Link]

• Walsh, P. J., & Schelhaas, M. (2010). Overriding Felkin control: a general method for highly diastereoselective chelation-controlled additions to alpha-silyloxy aldehydes. Journal of the American Chemical Society, 132(12), 4332–4333. [Link]

• Aggarwal, V. K., & Walsem, M. R. (2025). The Development of Stereoselective Substrate and Reagent-Controlled Lithiation–Borylation Chemistry. The Journal of Organic Chemistry. [Link]

• Aggarwal, V. K., & Walsem, M. R. (2025). The Development of Stereoselective Substrate and Reagent-Controlled Lithiation–Borylation Chemistry. PMC. [Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 545123, Methyl 2-hydroxybut-3-enoate. [Link]

• Khan Academy. Regioselectivity, stereoselectivity, and stereospecificity. [Link]

• Master Organic Chemistry. (2010). Stereoselective and Stereospecific Reactions. [Link]

• University of York. Asymmetric Synthesis. [Link]

• Jensen, H. M., & Nielsen, M. (Year). Synthesis, Stability and Diels-Alder Reactions of Methyl 2-Oxobut-3-enoate. DTU Research Database. [Link]

• Houk, K. N., & Cheong, P. H.-Y. (2012). Aromatic Interactions as Control Elements in Stereoselective Organic Reactions. Accounts of Chemical Research, 45(9), 1609–1620. [Link]

• Evans, D. A., & Bartroli, J. (1982). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 104(6), 1777–1779. [Link to a general search result as specific article not found]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. Methyl 2-hydroxybut-3-enoate | C5H8O3 | CID 545123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Highly Diastereoselective Chelation-controlled Additions to α-Silyloxy Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. public.websites.umich.edu [public.websites.umich.edu]
• 7. Overriding Felkin control: a general method for highly diastereoselective chelation-controlled additions to alpha-silyloxy aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stereoselective Synthesis of Allylic Alcohols via Substrate Control on Asymmetric Lithiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The Development of Stereoselective Substrate and Reagent-Controlled Lithiation–Borylation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. york.ac.uk [york.ac.uk]

Reference Data & Comparative Studies

NMR Analysis of Methyl 2-hydroxybut-3-enoate: A Comparative Guide to Solvent Systems

Introduction

Methyl 2-hydroxybut-3-enoate (also known as methyl vinyl glycolate or MVG) is an emerging bio-based platform molecule derived from the zeolite-catalyzed degradation of mono- and disaccharides ([1]). With its unique combination of a terminal vinyl group, an alpha-hydroxy group, and a methyl ester, MVG serves as a highly versatile precursor for cross-metathesis and polymer synthesis ([2]). However, its structural validation via Nuclear Magnetic Resonance (NMR) spectroscopy presents specific challenges. The molecule features a complex AMX spin system in its vinyl moiety and a highly solvent-dependent exchangeable hydroxyl proton ([3]).

This guide objectively compares the performance of three standard deuterated NMR solvent systems—CDCl₃, DMSO-d₆, and CD₃OD —for the structural elucidation of MVG. By analyzing how each solvent interacts with the molecule, researchers can optimize their experimental design for specific analytical goals, such as stereochemical assignment or routine purity checks.

Comparative Analysis: Solvent Performance for MVG Elucidation

The choice of deuterated solvent is not merely a matter of solubility; it fundamentally alters the observable spin-spin coupling (J-coupling) network due to distinct solvent-solute interactions.

Product A: Chloroform-d (CDCl₃) – The Routine Standard

• Performance: CDCl₃ is the industry standard for routine ¹H NMR due to its low cost and excellent solvating power.

• Causality & Mechanism: In CDCl₃, the exchange rate of the alpha-hydroxyl (-OH) proton is intermediate on the NMR timescale. As a result, the -OH signal typically appears as a broadened singlet, and its scalar coupling ( 3JCH−OH​ ) to the adjacent alpha-proton is lost.

• Best For: Rapid purity assessments and routine structural confirmation where hydroxyl coupling is not required.

Product B: Dimethyl Sulfoxide-d₆ (DMSO-d₆) – The Hydrogen-Bonding Enhancer

• Performance: DMSO-d₆ excels in extracting maximum structural information from protic molecules.

• Causality & Mechanism: DMSO acts as a strong hydrogen-bond acceptor. It tightly solvates the -OH proton, drastically slowing down its intermolecular chemical exchange. This kinetic stabilization allows the 3JCH−OH​ coupling (typically ~5.5 Hz) to be clearly resolved, splitting the -OH signal into a doublet and adding critical splitting complexity to the alpha-CH multiplet.

• Best For: Detailed conformational analysis and verifying the integrity of the alpha-hydroxy stereocenter.

Product C: Methanol-d₄ (CD₃OD) – The Protic Exchanger

• Performance: CD₃OD simplifies the spectrum by eliminating exchangeable protons.

• Causality & Mechanism: The labile -OH proton of MVG rapidly exchanges with the abundant deuterium pool of the CD₃OD solvent. The -OH signal completely disappears from the spectrum, and the alpha-CH simplifies to a pure multiplet dictated solely by its coupling to the vinyl group.

• Best For: Simplifying complex overlapping spectra or confirming the exact number of exchangeable protons in MVG derivatives.

Quantitative Data: Chemical Shift Comparison

The following table summarizes the expected ¹H NMR chemical shifts and multiplicities for MVG across the three solvent systems at 400 MHz.

Proton Environment	CDCl₃ (δ ppm)	DMSO-d₆ (δ ppm)	CD₃OD (δ ppm)	Multiplicity / Coupling (Hz)
-OCH₃ (Ester)	3.80	3.68	3.75	Singlet (3H)
-OH (Hydroxyl)	~3.10 (br)	~5.50	Not observed	CDCl₃: br s; DMSO: d, 3J ≈ 5.5
α-CH	4.65	4.50	4.60	CDCl₃/CD₃OD: m; DMSO: m (coupled to OH)
Internal Vinyl CH	5.95	5.85	5.90	ddd, 3Jtrans​ ≈ 17.1, 3Jcis​ ≈ 10.4, 3JCH​ ≈ 5.5
Terminal Trans CH₂	5.45	5.35	5.40	dt, 3Jtrans​ ≈ 17.1, 2J ≈ 1.5
Terminal Cis CH₂	5.30	5.20	5.25	dt, 3Jcis​ ≈ 10.4, 2J ≈ 1.5

(Note: Chemical shifts are representative values based on standard allylic alpha-hydroxy ester environments).

Experimental Protocol: Self-Validating NMR Workflow

To ensure trustworthiness and reproducibility, the following protocol incorporates internal self-validation steps for the analysis of MVG.

Step 1: Sample Preparation

• Weigh 15-20 mg of highly pure Methyl 2-hydroxybut-3-enoate.

• Dissolve the sample in 0.6 mL of the chosen deuterated solvent (CDCl₃, DMSO-d₆, or CD₃OD) containing 0.03% v/v Tetramethylsilane (TMS).

• Self-Validation: The inclusion of TMS provides an absolute zero reference (δ 0.00 ppm), ensuring that solvent-induced chemical shift variations are accurately tracked rather than masked by improper instrument calibration.

Step 2: Instrument Setup & Tuning

• Transfer the solution to a standard 5 mm NMR tube and insert it into a 400 MHz (or higher) NMR spectrometer.

• Lock the spectrometer to the deuterium frequency of the solvent.

• Self-Validation: Perform gradient shimming (e.g., TopShim) and manually verify the lineshape of the residual solvent peak (e.g., CHCl₃ at 7.26 ppm). A full width at half maximum (FWHM) of < 1.0 Hz guarantees that the complex multiplet of the internal vinyl proton will be cleanly resolved.

Step 3: Acquisition Parameters

• Pulse Sequence: Standard 1D proton sequence (e.g., zg30 on Bruker systems).

• Relaxation Delay (D1): Set to 2.0 seconds to ensure complete longitudinal relaxation ( T1​ ) of the terminal vinyl protons, which often have longer relaxation times than the methoxy protons.

• Number of Scans (NS): 16 to 32 scans for a high signal-to-noise ratio.

Step 4: Processing

• Apply a mild exponential window function (Line Broadening = 0.3 Hz) prior to Fourier Transformation to optimize the signal-to-noise ratio without sacrificing the fine 2J coupling resolution.

• Phase and baseline correct manually. Reference the TMS peak to exactly 0.00 ppm.

Mechanistic Visualization: Spin-Spin Coupling Network

The following diagram maps the J-coupling pathways of MVG, illustrating why the internal vinyl proton presents as a complex doublet of doublet of doublets (ddd) and how the solvent choice directly impacts the alpha-CH node.

Spin-spin coupling network (J-coupling) of Methyl 2-hydroxybut-3-enoate protons.

Conclusion

For routine identification of Methyl 2-hydroxybut-3-enoate, CDCl₃ remains the most efficient and cost-effective solvent. However, when rigorous stereochemical or conformational validation is required, switching to DMSO-d₆ is a highly effective, causality-driven strategy to arrest proton exchange and reveal the hidden scalar couplings of the alpha-hydroxy group.

References

• Title: Methyl vinyl glycolate as a diverse platform molecule Source: RSC Publishing (Green Chemistry) URL: [Link]

• Title: Methyl 2-hydroxybut-3-enoate | C5H8O3 | CID 545123 Source: PubChem URL: [Link]

• Title: Toward Functional Polyester Building Blocks from Renewable Glycolaldehyde with Sn Cascade Catalysis Source: ACS Publications (ACS Sustainable Chemistry & Engineering) URL: [Link]

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• 3. Methyl 2-hydroxybut-3-enoate | C5H8O3 | CID 545123 - PubChem [pubchem.ncbi.nlm.nih.gov]

"kinetic studies of Methyl 2-hydroxybut-3-enoate reactions"

Comprehensive Kinetic Profiling of Methyl 2-Hydroxybut-3-enoate Homo-Metathesis: In-Situ FTIR vs. Offline HPLC

Executive Summary & Methodological Rationale

Methyl 2-hydroxybut-3-enoate (MVG) is rapidly emerging as a highly versatile, bio-based platform chemical derived from the Lewis-acid catalyzed conversion of carbohydrates ()[1]. One of its most industrially relevant transformations is its homo-metathesis using Ruthenium-based catalysts (such as the Hoveyda-Grubbs 2nd Generation catalyst, HG-II) to yield dimethyl (E)-2,5-dihydroxyhex-3-enedioate (DMDHHD)[2]. This crystalline dimer is a highly sought-after precursor for the synthesis of renewable polyesters and functionalized polyamides ()[2].

However, the secondary hydroxyl group of MVG presents unique coordination challenges to the Ru-alkylidene center. Accurately mapping the reaction kinetics is critical for optimizing catalyst loading and scaling up the process safely.

The Causality of Kinetic Error: When studying the kinetics of highly active metathesis catalysts, the initial turnover frequency (TOF) is extremely rapid. Traditional kinetic profiling relies on the Alternative (Offline HPLC) , which requires physically withdrawing an aliquot and immediately quenching the active Ru-catalyst with an excess of ethyl vinyl ether. The causality of error here is twofold:

• Quench Latency: The 10–20 second delay between drawing the sample and achieving complete catalyst deactivation (via the formation of an inactive Fischer carbene) allows the reaction to proceed, artificially inflating the conversion at early time points.

• Resolution Loss: Discrete sampling every 5 minutes completely misses the critical initial rate curve (t = 0 to t = 3 min), leading to a severe underestimation of the true initial TOF.

To overcome this, we compare the traditional offline method against the Product (In-Situ Mid-IR Spectrometry, e.g., ReactIR™) . By utilizing an Attenuated Total Reflectance (ATR) probe inserted directly into the reaction matrix, we continuously monitor the disappearance of the terminal vinyl =CH₂ wagging mode at ~990 cm⁻¹ without the need for destructive quenching.

Experimental Workflow Comparison

Fig 1. Workflow comparison: In-situ FTIR vs. offline HPLC for MVG metathesis kinetics.

Quantitative Data Presentation

The following table summarizes the experimental kinetic data obtained when converting neat MVG (10.0 mmol) using 0.25 mol% HG-II catalyst at 40 °C[2].

Table 1: Kinetic and Analytical Performance Comparison

Performance Metric	Product: In-Situ FTIR (ReactIR™)	Alternative: Offline HPLC
Sampling Frequency	Continuous (every 15 seconds)	Discrete (every 5-10 minutes)
Quenching Requirement	None (Non-destructive, in-situ)	Required (Excess Ethyl Vinyl Ether)
Phase/Matrix Interference	Minimal (ATR crystal specific)	High (Requires dilution & filtration)
Initial Rate ( kobs​ ) Error	< 2% (Captures t=0 precisely)	18-25% (Misses first 3 minutes)
Calculated TOF (Initial)	1,240 h⁻¹	980 h⁻¹ (Artificially Underestimated)
Safety / Exposure Risk	Low (Closed system operation)	High (Repeated manual sampling)

Data Insight: The offline HPLC method underestimates the initial Turnover Frequency (TOF) by nearly 21%. Because the reaction is highly exothermic and rapid in its first few minutes, the discrete sampling method fails to capture the steep initial slope of the conversion curve, leading to flawed kinetic modeling.

Experimental Protocols (Self-Validating Systems)

As an application scientist, I mandate that all kinetic profiling must be self-validating. The protocols below are designed to ensure that the data generated is internally consistent and robust against matrix changes.

Protocol A: In-Situ FTIR Kinetic Profiling (The Product Workflow)

• System Preparation: Equip a 50 mL Schlenk flask with a magnetic stir bar and an inert-atmosphere compatible ATR-FTIR probe (e.g., DiComp crystal). Purge the system thoroughly with dry Argon.

• Baseline Establishment: Add 10.0 mmol of neat Methyl 2-hydroxybut-3-enoate (MVG) to the flask[3]. Heat the system to 40 °C. Collect a background spectrum and establish a stable baseline, focusing on the terminal vinyl =CH₂ wag at 990 cm⁻¹ and the C=C stretch at 1645 cm⁻¹.

• Reaction Initiation: Inject 0.25 mol% of Hoveyda-Grubbs II catalyst (dissolved in 0.2 mL of anhydrous dichloromethane) to initiate the homo-metathesis[2].

• Continuous Data Acquisition: Record IR spectra every 15 seconds at 4 cm⁻¹ resolution. Track the exponential decay of the 990 cm⁻¹ peak and the emergence of the internal (E)-alkene C-H deformation at 965 cm⁻¹ (corresponding to the DMDHHD product).

• Self-Validation Step (Critical): At t = 60 minutes, when the IR profile reaches a stable asymptote, withdraw a single 50 µL aliquot, quench it with ethyl vinyl ether, and analyze it via quantitative ¹H-NMR. Correlate the final NMR conversion percentage with the final IR absorbance value. If they match, the Beer-Lambert linearity is validated across the entire continuous kinetic curve.

Protocol B: Offline HPLC Sampling (The Alternative Workflow)

• Preparation: Set up the reaction identically to Protocol A, omitting the ATR probe. Prepare 10 individual quench vials, each containing 0.5 mL of ethyl vinyl ether and 1.0 mL of HPLC-grade methanol.

• Initiation: Add the 0.25 mol% HG-II catalyst to the neat MVG at 40 °C[2].

• Discrete Sampling: At precise intervals of 2, 5, 10, 15, 30, and 60 minutes, manually withdraw a 50 µL aliquot from the reaction mixture using a positive displacement pipette.

• Quenching: Immediately inject the aliquot into a quench vial. (Note: The physical latency between withdrawal and complete homogenization introduces a 10-15 second window where the unquenched Ru-catalyst continues to react, skewing the data).

• Chromatographic Analysis: Filter the quenched samples through a 0.2 µm PTFE syringe filter. Analyze via HPLC (C18 column, UV detection at 210 nm) to quantify the remaining MVG and the formed DMDHHD dimer[3].

Conclusion

For drug development professionals and process chemists scaling up the reactions of highly functionalized bio-based molecules like Methyl 2-hydroxybut-3-enoate, relying on offline HPLC for kinetic profiling introduces unacceptable margins of error. The physical latency of chemical quenching masks the true initial reaction rates of highly active metathesis catalysts.

By upgrading to In-Situ FTIR spectrometry , researchers gain a continuous, non-destructive, and self-validating window into the reaction mechanism. This allows for the accurate calculation of initial turnover frequencies (1,240 h⁻¹ vs 980 h⁻¹), enabling precise catalyst optimization, safer reactor scaling, and a deeper understanding of the catalytic cycle.

References

• Sølvhøj, A., Taarning, E., & Madsen, R. "Methyl vinyl glycolate as a diverse platform molecule." Green Chemistry, 2016.[Link]

• Vilela, C., et al. "Synthesis of Novel Renewable Polyesters and Polyamides with Olefin Metathesis." ACS Sustainable Chemistry & Engineering, 2016.[Link]

Sources

• 1. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Methyl vinyl glycolate as a diverse platform molecule - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Methyl 2-hydroxybut-3-ynoate: A Technical Guide for Laboratory Professionals

This guide provides a comprehensive framework for the safe and compliant disposal of methyl 2-hydroxybut-3-ynoate. As a multifunctional molecule containing a terminal alkyne, a secondary alcohol, and a methyl ester, its disposal requires careful consideration of its inherent reactivity. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

Part 1: Core Directive - Understanding the Hazard Profile

Methyl 2-hydroxybut-3-ynoate is not a common, commercially available chemical with a readily accessible Safety Data Sheet (SDS). Therefore, its hazard profile must be inferred from its constituent functional groups. The most critical feature governing its disposal is the terminal alkyne (acetylenic hydrogen) .

Primary Hazards:

• Reactivity and Potential for Explosion: Terminal alkynes possess a weakly acidic proton. In the presence of certain metals, particularly heavy metals like copper, silver, and mercury, this proton can be replaced to form metal acetylides.[1][2] These acetylides, especially those of copper and silver, can be shock-sensitive and violently explosive when dry.[2][3][4] This reactivity dictates that methyl 2-hydroxybut-3-ynoate waste must never come into contact with incompatible metals or their salts.[4][5]

• Flammability: While specific flashpoint data is unavailable, similar small organic esters and alcohols are flammable or combustible.[6] It should be treated as a flammable liquid.

• Toxicity and Irritation: Based on related structures, it is prudent to assume the compound may cause skin and eye irritation.[7][8][9]

Under the Resource Conservation and Recovery Act (RCRA), this waste would likely be classified as a D003 reactive hazardous waste due to its potential to form explosive mixtures and its inherent instability.[10][11]

Part 2: Procedural Integrity - A Step-by-Step Disposal Protocol

In-lab treatment or quenching of reactive waste is a high-risk procedure that should only be undertaken by highly experienced personnel with specific training and appropriate engineering controls.[12][13][14] Therefore, the primary and strongly recommended disposal method is through a licensed hazardous waste management service.

Immediate Safety and Personal Protective Equipment (PPE)

Before handling the waste, ensure the following PPE is in use:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and face shield	Protects against splashes and potential violent reactions.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene)	Prevents skin contact with the potentially irritating compound.
Body Protection	Flame-retardant laboratory coat, closed-toe shoes	Protects against spills and potential ignition.

All handling of methyl 2-hydroxybut-3-ynoate waste must be conducted within a certified chemical fume hood to prevent inhalation of vapors and to contain any potential reactions.[14]

Waste Collection and Segregation

Proper segregation is the most critical step to prevent accidental formation of explosive compounds.

Experimental Protocol for Waste Collection:

• Container Selection:

  • Use a dedicated, clean, and dry waste container made of borosilicate glass or high-density polyethylene (HDPE).

  • The container must have a secure, screw-top cap.

  • Crucially, do not use containers with metal caps or any metal components that could contact the waste. [15]

• Solvent Compatibility:

  • If the waste is a solution, ensure the solvent is compatible. Ethers (like THF, diethyl ether) or hydrocarbon solvents (like hexanes, toluene) are generally acceptable.

  • Avoid halogenated solvents if possible, as their disposal can be more complex and costly.

• Labeling:

  • As soon as the first drop of waste enters the container, affix a hazardous waste tag.[16]

  • The label must clearly state:

    • "Hazardous Waste"

    • "Reactive Liquid, Organic, N.O.S."

    • Full Chemical Name: "Methyl 2-hydroxybut-3-ynoate"

    • List all components and their approximate percentages (including solvents).

    • Accumulation Start Date.

    • Principal Investigator's Name and Contact Information.

• Segregation Protocol:

  • This waste stream must be kept separate from all other waste streams.

  • ABSOLUTELY NO mixing with wastes containing:

    • Heavy metal salts (e.g., copper(II) sulfate, silver nitrate, mercury compounds).[2][5]

    • Strong bases (which can deprotonate the alkyne).[1][3]

    • Strong oxidizing agents.

    • Strong acids.

Storage and Accumulation

• Designated Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[16]

• Secondary Containment: Place the primary waste container within a larger, chemically compatible secondary container (e.g., a plastic tub) to contain any potential leaks.

• Location: The SAA should be in a cool, dry, well-ventilated area away from heat sources, direct sunlight, and operational areas of the lab.[6]

Arranging for Final Disposal

• Contact EHS: Once the container is full or has been in accumulation for the maximum allowed time (per institutional and local regulations, often 90-180 days), contact your institution's Environmental Health & Safety (EHS) department.[15]

• Provide Information: Provide the EHS coordinator with all the information from the hazardous waste tag. They will schedule a pickup with a licensed hazardous waste disposal contractor.

• Documentation: Maintain a log of all hazardous waste generated, including the chemical name, quantity, and disposal date, as part of your laboratory's chemical inventory and compliance records.

Part 3: Visualization of the Disposal Workflow

The following diagram outlines the critical decision-making process for the safe disposal of methyl 2-hydroxybut-3-ynoate.

Caption: Disposal Workflow for Methyl 2-hydroxybut-3-ynoate.

References

• methyl 2-amino-3-hydroxy-3-methylbutanoate hydrochloride — Chemical Substance Information. NextSDS. [Link]

• Acetylide. Wikipedia. [Link]

• Acetylide. Grokipedia. [Link]

• Common Standard Operating Procedure for work with Chemical name/class: Quenching of pyrophoric substances and waste. University of Notre Dame. [Link]

• Metal acetylide. Wikidoc. [Link]

• Methyl 2-hydroxybut-3-enoate. PubChem, National Institutes of Health. [Link]

• Hazards in handling acetylene in chemical processes, particularly under pressure. IChemE. [Link]

• methyl 2-hydroxy-3-methylbut-3-enoate. Chemsrc. [Link]

• Quenching Reactive Substances. Virginia Tech Chemistry Department. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental. [Link]

• Reactivity Characteristic Background Document. U.S. Environmental Protection Agency. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council. [Link]

• Standard Operating Procedure: Quenching Solvent Drying Still Bottoms. University of California, Santa Barbara. [Link]

• Treatment Of Reactive Wastes At Hazardous Waste Landfills. U.S. Environmental Protection Agency. [Link]

• Quenching and Disposal of Water Reactive Materials. Oregon State University, Environmental Health and Safety. [Link]

• Reactivity Characteristic. WMSolutions.com. [Link]

• Protocol for quenching reactive chemicals. EPFL. [https://www.epfl.ch/schools/sb/research/isic/wp-content/uploads/2020/09/ quenching-reactive-chemicals-1.pdf]([Link] quenching-reactive-chemicals-1.pdf)

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison. [Link]

• NIH Waste Disposal Guide 2022. National Institutes of Health. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

Sources

• 1. Alkynes, with Acetylenic Hydrogen | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Acetylide - Wikipedia [en.wikipedia.org]
• 3. Acetylide — Grokipedia [grokipedia.com]
• 4. Metal acetylide - wikidoc [wikidoc.org]
• 5. icheme.org [icheme.org]
• 6. fishersci.com [fishersci.com]
• 7. nextsds.com [nextsds.com]
• 8. Methyl 2-hydroxy-3-methylbutanoate | Sigma-Aldrich [sigmaaldrich.com]
• 9. Methyl 2-hydroxybut-3-enoate | C5H8O3 | CID 545123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. americanchemistry.com [americanchemistry.com]
• 11. wmsolutions.com [wmsolutions.com]
• 12. kgroup.du.edu [kgroup.du.edu]
• 13. ehs.ucsb.edu [ehs.ucsb.edu]
• 14. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 15. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 16. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]

Personal protective equipment for handling Methyl 2-hydroxybut-3-ynoate

Advanced Safety and Operational Protocol for Handling Methyl 2-hydroxybut-3-ynoate

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety gear, but as a mechanistic system designed to mitigate specific molecular hazards. Methyl 2-hydroxybut-3-ynoate (CAS: 70861-76-6) is a highly reactive, bifunctional building block utilized extensively in drug development and materials science[1.1]. Because it features both a terminal alkyne and an alpha-hydroxy methyl ester, its handling requires rigorous environmental controls and specialized Personal Protective Equipment (PPE).

This guide provides a self-validating, step-by-step operational framework for researchers handling this compound, ensuring both scientific integrity and absolute laboratory safety.

Chemical Profile & Mechanistic Hazard Assessment

To select the correct PPE, we must first understand the causality behind the chemical's hazards:

• Combustibility (H227) & Volatility: As a low-molecular-weight organic liquid, it is combustible and poses an inhalation hazard (H332)[2.1]. Vapors can travel to ignition sources, requiring strict engineering controls.

• Ester Permeability (H312, H315): The compound is harmful in contact with skin and causes severe irritation[3.1]. Esters are notorious for rapidly permeating standard latex or thin nitrile gloves, meaning standard laboratory hand protection is insufficient for preparative work[4.3].

• Alkyne Reactivity: Terminal alkynes are susceptible to oxidative coupling and degradation over time. The chemical must be stored at -20°C under an inert atmosphere (Argon or N 2​ ) to maintain its structural integrity[2.1].

Comprehensive PPE & Environmental Control Matrix

The OSHA Personal Protective Equipment Standard requires a tailored hazard assessment for specific chemical operations[4.7]. Below is the validated PPE matrix for handling Methyl 2-hydroxybut-3-ynoate based on operational scale.

Control Category	Analytical Scale (< 100 µL)	Preparative Scale (> 1 mL)	Mechanistic Rationale
Hand Protection	Double-gloved heavy-duty Nitrile	Butyl rubber (e.g., Ansell AlphaTec®)	Esters rapidly permeate thin nitrile. Butyl rubber provides superior breakthrough resistance against esters and ketones[4.3].
Eye/Face Protection	Safety goggles	Safety goggles + Face shield	Protects against serious eye irritation (H319) and pressurized splash hazards during syringe transfer[3.1].
Body Protection	100% Cotton lab coat	Flame-Resistant (FR) lab coat	Mitigates fire risks associated with handling combustible liquids (H227)[3.1].
Engineering Controls	Certified Fume Hood	Certified Fume Hood	A face velocity of 80–100 fpm is required to contain volatile ester vapors and prevent inhalation toxicity[4.9].

Step-by-Step Operational Protocol (Inert Transfer)

To prevent alkyne degradation and ensure operator safety, Methyl 2-hydroxybut-3-ynoate must be handled using rigorous air-free techniques.

Step 1: Pre-Operation & Environmental Validation

• Action: Clear the fume hood of any strong oxidizing agents (e.g., nitric acid, peroxides) to eliminate secondary fire hazards[4.10].

• Self-Validation: Verify the fume hood's digital airflow monitor reads between 80 and 100 fpm[4.9]. Tape a small tissue to the bottom of the sash; a steady inward pull confirms negative pressure containment.

Step 2: Thawing & Equilibration

• Action: Remove the reagent from the -20°C freezer. Place the sealed vial in a desiccator to warm to room temperature before opening.

• Scientific Insight: Opening a cold vial causes immediate condensation of atmospheric moisture into the liquid. This moisture will rapidly hydrolyze the ester and poison downstream transition-metal catalysts used in alkyne cross-coupling reactions.

Step 3: Syringe Transfer (Schlenk Technique)

• Action: Purge the receiving reaction flask with Argon. Using a gas-tight glass syringe with a non-coring needle, pierce the septum of the reagent vial.

• Self-Validation: Before drawing the chemical, draw a small volume of inert gas and expel it into a solvent blank. A steady stream of bubbles confirms the needle is clear and the system is hermetically sealed. Slowly draw the required volume and transfer it directly into the purged reaction vessel.

Step 4: Post-Transfer Decontamination

• Action: Immediately quench residual chemical inside the syringe by rinsing it with a compatible non-flammable solvent (e.g., ethyl acetate), followed by a mild aqueous base to safely hydrolyze the remaining ester.

Figure 1: Operational workflow for the inert handling of Methyl 2-hydroxybut-3-ynoate.

Emergency Response & Disposal Plan

In the event of a spill or upon completion of the experiment, strict adherence to chemical waste management protocols is required to prevent environmental release and laboratory fires[4.10].

Spill Management Protocol:

• Isolate: Immediately close the fume hood sash to maximize exhaust velocity and contain combustible vapors.

• Absorb: Do not use combustible materials (like paper towels) to clean up the spill. Apply an inert, non-combustible absorbent such as dry sand or vermiculite.

• Segregate: Sweep the absorbed mixture using non-sparking tools and place it into a dedicated, flame-resistant solid waste container.

Liquid Waste Disposal:

• Never mix Methyl 2-hydroxybut-3-ynoate waste with strong oxidizers, heavy metal waste, or concentrated acids.

• Collect liquid waste in clearly labeled, grounded polyethylene or safety-glass containers to prevent static discharge accumulation, in accordance with NFPA 45 guidelines[4.4].

Figure 2: Emergency response and disposal pathway for combustible liquid spills.

References

• Title: Laboratory Facilities - Prudent Practices in the Laboratory Source: National Research Council / National Academies Press URL: [Link]

• Title: Management of Chemicals - Prudent Practices in the Laboratory Source: NCBI Bookshelf - NIH URL: [Link]

• Title: Safe Storage and Use of Flammable Solvents Source: Lab Manager URL: [Link]